Technical Documentation Center

(R)-1-Isopropyl-3-methyl-piperazine dihydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride
  • CAS: 1965314-63-9

Core Science & Biosynthesis

Foundational

Solubility profile of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride in aqueous solutions

An In-depth Technical Guide to the Aqueous Solubility Profile of (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride For Researchers, Scientists, and Drug Development Professionals Abstract (R)-1-Isopropyl-3-methyl-piper...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Aqueous Solubility Profile of (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-1-Isopropyl-3-methyl-piperazine dihydrochloride is a substituted piperazine derivative of interest in pharmaceutical development. As with many active pharmaceutical ingredients (APIs), its aqueous solubility is a critical determinant of its bioavailability and therapeutic efficacy. This technical guide provides a comprehensive overview of the expected aqueous solubility profile of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride. While specific experimental data for this compound is not publicly available, this guide synthesizes established principles of medicinal chemistry, physical pharmacy, and analytical chemistry to predict its behavior in aqueous solutions. It further outlines detailed methodologies for the experimental determination of its solubility, ensuring scientific integrity and providing a robust framework for researchers.

Introduction: The Critical Role of Aqueous Solubility in Drug Development

The therapeutic success of an orally administered drug is intrinsically linked to its ability to dissolve in the aqueous environment of the gastrointestinal tract prior to absorption into the systemic circulation. Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability, which can compromise therapeutic efficacy and even lead to the failure of promising drug candidates.[1] For ionizable compounds, salt formation is a widely employed and effective strategy to enhance aqueous solubility and dissolution rates.[2] The dihydrochloride salt form, in particular, is frequently utilized for basic compounds containing multiple nitrogen atoms, such as piperazine derivatives.[3]

(R)-1-Isopropyl-3-methyl-piperazine, as a substituted piperazine, contains two basic nitrogen atoms, making it an ideal candidate for the formation of a dihydrochloride salt to improve its physicochemical properties.[4][5] This guide will delve into the theoretical and practical aspects of the aqueous solubility of its dihydrochloride salt.

Physicochemical Properties of (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride

While extensive experimental data for this specific molecule is not widely published, we can infer its general properties based on its chemical structure and information available for similar compounds.

PropertyValue/InformationSource
Chemical Formula C8H20N2Cl2[6]
Molecular Weight 215.17 g/mol
Physical Form Expected to be a white to off-white solid[6]
Stereochemistry (R)-enantiomer[6]
Chemical Structure A piperazine ring with an isopropyl group at the 1-position and a methyl group at the 3-position, forming a dihydrochloride salt.Inferred from name

The presence of the two hydrochloride moieties is expected to significantly enhance the aqueous solubility of the parent compound by promoting ionization.

Theoretical Framework for Aqueous Solubility

The dissolution of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride in water is a complex process governed by several equilibria. The following diagram illustrates the key species and transformations involved.

Solubility_Equilibrium Solid (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride (Solid Crystal Lattice) Dissolved C8H18N2·2H+ + 2Cl- (Fully Dissociated Ions in Solution) Solid->Dissolved Dissolution (Ksp) Monoprotonated C8H18N2·H+ + H+ + 2Cl- (Monoprotonated Species) Dissolved->Monoprotonated pKa2 FreeBase C8H18N2 + 2H+ + 2Cl- (Free Base) Monoprotonated->FreeBase pKa1

Figure 1: Dissolution and speciation of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride in aqueous solution.

The key factors influencing the aqueous solubility of this compound are:

  • pH: As a salt of a weak base, the solubility of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride is expected to be highly pH-dependent. In acidic to neutral pH, the fully protonated, more soluble species will predominate. As the pH increases, the compound will deprotonate, potentially leading to the precipitation of the less soluble free base. The pKa values of the two nitrogen atoms in the piperazine ring are critical in defining this pH-solubility profile.[7]

  • Temperature: The effect of temperature on solubility is governed by the enthalpy of solution. For most salts, solubility increases with temperature.[8] This relationship should be experimentally determined.

  • Common-Ion Effect: In solutions containing a high concentration of chloride ions, such as the gastric fluid, the dissolution of the dihydrochloride salt may be suppressed.[2][3] This is due to Le Chatelier's principle, where the excess common ion (Cl-) shifts the dissolution equilibrium towards the solid, undissolved state.[3]

  • Ionic Strength: The presence of other ions in the solution can affect the activity of the solute ions, thereby influencing solubility.

Experimental Determination of Aqueous Solubility

A robust and reproducible determination of aqueous solubility is paramount for accurate characterization. The "gold standard" for determining equilibrium solubility is the shake-flask method.[7][9]

Equilibrium Solubility Determination (Shake-Flask Method)

This method measures the concentration of a compound in a saturated solution after a state of equilibrium has been reached between the dissolved and undissolved solid.

Shake_Flask_Method cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis Prep1 Add excess solid compound to a known volume of aqueous buffer. Prep2 Seal vials to prevent solvent evaporation. Prep1->Prep2 Equil1 Agitate at a constant temperature (e.g., 25°C or 37°C). Prep2->Equil1 Equil2 Incubate for a sufficient duration (e.g., 24-72 hours) to reach equilibrium. Equil1->Equil2 Analysis1 Separate the solid and liquid phases (centrifugation/filtration). Equil2->Analysis1 Analysis2 Withdraw an aliquot of the supernatant. Analysis1->Analysis2 Analysis3 Dilute the supernatant with an appropriate solvent. Analysis2->Analysis3 Analysis4 Quantify the concentration using a validated analytical method (e.g., HPLC-UV). Analysis3->Analysis4

Figure 2: Workflow for the shake-flask solubility determination method.

Detailed Protocol:

  • Preparation of Buffers: Prepare a series of aqueous buffers at different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic physiological conditions.

  • Sample Preparation: Add an excess of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride to vials containing a known volume of each buffer. The presence of undissolved solid at the end of the experiment is crucial.

  • Equilibration: Place the sealed vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C) and agitate for a predetermined time (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

  • Phase Separation: After equilibration, allow the suspensions to settle. Separate the undissolved solid from the saturated solution by centrifugation and/or filtration through a low-binding filter (e.g., 0.22 µm PVDF).

  • Quantification: Accurately dilute the clear filtrate with a suitable mobile phase and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Solid-State Analysis: It is good practice to analyze the solid residue after the experiment (e.g., by XRPD) to check for any potential phase transformations or disproportionation of the salt to the free base.

Kinetic Solubility Assessment

For earlier stages of drug discovery where compound availability may be limited, kinetic solubility methods offer a higher throughput alternative.[9] This typically involves dissolving the compound in an organic solvent (e.g., DMSO) and then adding it to the aqueous buffer. The concentration at which precipitation occurs is determined, often by turbidimetry.[9] It is important to note that kinetic solubility values are often higher than equilibrium solubility values.[10]

Expected Solubility Profile and Data Interpretation

Based on the principles discussed, the following table summarizes the expected solubility behavior of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride.

ConditionExpected SolubilityRationale
Low pH (e.g., pH 1-3) HighThe compound will be fully protonated and exist as the highly soluble dihydrochloride salt. The common-ion effect from gastric chloride may slightly suppress solubility compared to a non-chloride acidic buffer.
Mid pH (e.g., pH 4-7) Moderate to HighThe compound will exist as a mixture of the di- and mono-protonated species. Solubility is expected to decrease as the pH increases towards the first pKa.
High pH (e.g., pH > 8) LowAs the pH increases above the pKa values, the compound will deprotonate to the less soluble free base, likely leading to precipitation.
Increased Temperature Likely IncreasedThe dissolution of most salts is an endothermic process.

Conclusion

References

  • He, Y., Ho, C., Yang, D., Chen, J., & Orton, E. (2017). Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts. Journal of Pharmaceutical Sciences, 106(5), 1190–1196. [Link]

  • He, Y., Ho, C., Yang, D., Chen, J., & Orton, E. (2017). Measurement and Accurate Interpretation of the Solubility of Pharmaceutical Salts. Journal of Pharmaceutical Sciences, 106(5), 1190–1196. Retrieved from [Link]

  • United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]

  • Scilit. (n.d.). The medicinal chemistry of piperazines: A review. Retrieved from [Link]

  • Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

  • MDPI. (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Molecules. Retrieved from [Link]

  • American Pharmaceutical Review. (2013, April 2). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Aqueous Solubility. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Estimating the Aqueous Solubility of Pharmaceutical Hydrates. PMC. Retrieved from [Link]

  • Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation: Current Prospects. Retrieved from [Link]

  • SciELO. (n.d.). Solubility of different salts used in the control of the water activity of foods. Retrieved from [Link]

Sources

Exploratory

Comprehensive Safety & Handling Whitepaper: (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride in Drug Development

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & MSDS Synthesis Executive Summary: The Role of Piperazine Pharmacophores (R)-1-Isopropyl-3-meth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & MSDS Synthesis

Executive Summary: The Role of Piperazine Pharmacophores

(R)-1-Isopropyl-3-methyl-piperazine dihydrochloride is a highly specialized, chiral building block utilized extensively in the design of targeted therapeutics. Piperazine derivatives are privileged scaffolds in medicinal chemistry, frequently serving as the core pharmacophore for central nervous system (CNS) agents, antipsychotics, and antiparasitic drugs (1[1]). However, the very structural features that make piperazines biologically active—specifically their secondary amines and ability to modulate neurotransmitter receptors—also impart significant toxicological liabilities.

As a Senior Application Scientist, I approach chemical safety not as a static checklist, but as a dynamic, self-validating system. This whitepaper synthesizes standard Material Safety Data Sheet (MSDS) parameters with field-proven mechanistic insights, explaining the causality behind the hazards and outlining robust experimental workflows for safe handling.

Physicochemical Profiling & The Dihydrochloride Advantage

To handle a compound safely, one must first understand its physical state and reactivity. Free piperazine bases are strongly alkaline (pKb ~2.88) and can cause severe chemical burns and respiratory corrosion upon exposure (2[2]).

By synthesizing (R)-1-Isopropyl-3-methyl-piperazine as a dihydrochloride salt , chemists drastically alter its risk profile. The salt formation virtually eliminates the volatility of the free base, mitigating acute inhalation risks of raw vapor. Furthermore, it vastly improves thermodynamic stability and aqueous solubility, which is critical for formulating physiological buffers in downstream biological assays (3[3]).

Quantitative Data & Hazard Summary
Property / ParameterValue / ClassificationMechanistic Safety Implication
Chemical Name (R)-1-Isopropyl-3-methyl-piperazine 2HClChiral amine salt; requires controlled pH for free-base liberation.
CAS Number 1965314-63-9Unique identifier for regulatory tracking (4[4]).
Molecular Weight 215.17 g/mol Essential for precise molarity calculations in in vitro assays.
Molecular Formula C8H20Cl2N2Indicates a 1:2 stoichiometric ratio of base to hydrochloric acid.
Sensitization Hazard Category 1 (Skin & Respiratory)Capable of haptenating proteins, triggering immune responses.
Reproductive Toxicity Suspected Toxicant (Category 2)Requires stringent barrier protection for operators of childbearing age.

Mechanistic Toxicology: Understanding the Causality

While the dihydrochloride salt mitigates acute corrosivity, the piperazine core retains biological reactivity that mandates strict handling protocols.

1. Sensitization and Immune Response: Piperazine derivatives are documented as Category 1 skin and respiratory sensitizers (5[5]). The causality lies in the nucleophilic nature of the secondary amine. Upon dermal or mucosal exposure, the molecule can covalently bind (haptenate) to epidermal proteins. This hapten-protein complex is recognized by dendritic cells, triggering an adaptive immune response that manifests as occupational asthma or severe allergic contact dermatitis upon subsequent exposures (5[5]).

2. Neurotoxic Potential: Structurally, the piperazine ring can mimic gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the nervous system. While this mechanism is exploited therapeutically to hyperpolarize muscle cells and paralyze parasitic nematodes (1[1]), accidental systemic exposure in humans (via massive dermal breach or ingestion) can lead to off-target GABAergic modulation. This results in neurotoxicity characterized by tremors, dizziness, and respiratory depression (2[2]).

ToxicityPathway A Dermal/Inhalation Exposure (Piperazine Core) B Free Amine Equilibrium (Nucleophilic Attack) A->B F Systemic Absorption (Accidental Ingestion) A->F C Protein Haptenation (Epidermal/Mucosal) B->C D Dendritic Cell Activation (MHC Presentation) C->D E Immune Sensitization (Occupational Asthma/Dermatitis) D->E G GABA Receptor Modulation (Neurotoxicity & Tremors) F->G

Fig 1: Mechanistic pathway of piperazine-induced immune sensitization and neurotoxicity.

Self-Validating Experimental Workflows

Safety in the laboratory relies on designing self-validating systems—workflows where the failure of a safety or quality measure is immediately detectable by the operator.

Protocol 1: Safe Gravimetric Transfer and Dissolution

Because this compound is a highly water-soluble dihydrochloride salt, dissolving it in unbuffered water will significantly drop the pH, potentially causing localized acid burns or ruining delicate in vitro cellular assays.

Step-by-Step Methodology:

  • Primary Containment: Always handle the lyophilized powder within a Class II Biological Safety Cabinet (BSC) or a dedicated powder-weighing fume hood to prevent inhalation of aerosolized particulates.

  • Static Mitigation: Dihydrochloride salts frequently hold static charges, leading to unpredictable powder dispersion. Use anti-static spatulas and an ionizing bar during gravimetric transfer.

  • Solvent Addition (Self-Validation Check 1): Add the specified volume of aqueous buffer or DMSO. The self-validating check here is optical clarity. If the solution is not perfectly clear, the solubility limit has been exceeded or the salt has degraded.

  • pH Titration (Self-Validation Check 2): Validate the pH using a calibrated micro-probe. If the pH is outside the physiological range (7.2–7.4), titrate dropwise with 0.1N NaOH. This ensures the solution will not cause localized cellular toxicity.

  • Sterile Filtration: Pass the neutralized solution through a 0.22 µm PTFE syringe filter. PTFE is chosen over cellulose-based filters to prevent non-specific binding of the amine groups to the membrane matrix.

Workflow S1 1. Gravimetric Transfer (Fume Hood / BSC) S2 2. Solvent Addition (Buffer/DMSO) S1->S2 S3 3. Dissolution Check (Clear Solution?) S2->S3 S4 4. pH Validation (Target pH 7.2 - 7.4?) S3->S4 Yes Fail1 Sonicate or Add Solvent S3->Fail1 No S5 5. Sterile Filtration (0.22 µm PTFE) S4->S5 Yes Fail2 Titrate (0.1N NaOH) S4->Fail2 No End Safe Assay Deployment S5->End Fail1->S3 Fail2->S4

Fig 2: Self-validating experimental workflow for safe dissolution and handling.

Protocol 2: Emergency Spill Response & Neutralization

In the event of a dry powder spill, standard sweeping will aerosolize the sensitizing agent.

  • Evacuate and Ventilate: Clear personnel from the immediate area and ensure the room's negative pressure HVAC is functioning.

  • Don Advanced PPE: Operators must wear a fitted N95 or P100 respirator, double nitrile gloves, and chemical splash goggles.

  • Chemical Neutralization: Because the dihydrochloride salt is acidic when wetted, cover the spill with a mild alkaline absorbent (e.g., sodium bicarbonate powder) to neutralize the salt and prevent aerosolization.

  • Collection: Carefully sweep the neutralized matrix using a non-sparking, anti-static brush. Place into a sealed, clearly labeled hazardous waste container for high-temperature incineration.

Regulatory & Disposal Directives

Piperazine compounds are suspected reproductive toxicants and must be handled strictly according to Global Harmonized System (GHS) guidelines (5[5]). Aqueous waste containing the dihydrochloride salt must never be poured down the drain due to potential long-term aquatic toxicity and environmental persistence. All solutions must be collected in clearly labeled non-halogenated aqueous waste containers and subjected to professional high-temperature incineration.

Comprehensive References

  • Sigma-Aldrich. "(R)-3-Piperidinamine dihydrochloride / (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride Product Page". 4

  • National Institutes of Health (NIH) / NCBI. "Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals". 2

  • Government of Canada. "Assessment - Piperazine". 5

  • Patsnap Synapse. "What is the mechanism of Piperazine?". 1

  • ACS Publications. "Crystal Structures, Stability, and Solubility Evaluation of Two Polymorphs of a 2:1 Melatonin–Piperazine Cocrystal". 3

Sources

Foundational

The Strategic Incorporation of Chiral Piperazine Derivatives as Versatile Intermediates in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary The piperazine ring is a cornerstone of modern medicinal chemistry, widely recognized as a "privileged scaffol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The piperazine ring is a cornerstone of modern medicinal chemistry, widely recognized as a "privileged scaffold" due to its frequent appearance in a multitude of FDA-approved drugs.[1][2] This six-membered heterocycle, with its two nitrogen atoms at the 1,4-positions, offers a unique combination of structural rigidity, synthetic tractability, and favorable physicochemical properties.[3][4] When chirality is introduced to this scaffold, its utility expands dramatically, providing a powerful tool for medicinal chemists to refine molecular interactions with biological targets. Introducing a stereocenter can significantly enhance binding affinity, improve selectivity, and optimize pharmacokinetic profiles, transforming a simple scaffold into a high-precision instrument for drug design.[5] This guide provides an in-depth exploration of chiral piperazine derivatives, detailing their synthesis, strategic application in drug development, and the profound impact of stereochemistry on pharmacological outcomes.

The Rationale for Chirality in a Privileged Scaffold

The piperazine moiety's success stems from its ability to present diverse pharmacophores to biological targets while modulating key drug-like properties.[6][7] The two nitrogen atoms provide a high polar surface area and act as hydrogen bond acceptors/donors, often improving aqueous solubility and oral bioavailability.[4][8] However, in an increasingly complex biological landscape, achiral piperazines can be limited. The introduction of a chiral center provides a three-dimensional architecture that is critical for stereospecific interactions with enzymes and receptors.

The core advantages of using chiral piperazine intermediates include:

  • Enhanced Potency and Selectivity: Biological systems are inherently chiral. A specific enantiomer of a drug often exhibits a much higher affinity for its target compared to its counterpart, as it can achieve a more precise and lower-energy fit within a chiral binding pocket. This leads to increased potency and can drastically reduce off-target effects by minimizing interactions with other receptors, thereby improving the drug's safety profile.[5][9]

  • Optimized Pharmacokinetics (ADME): The absorption, distribution, metabolism, and excretion (ADME) of a drug can be stereoselective. One enantiomer may be metabolized more slowly by enzymes like Cytochrome P450 (CYP450), leading to a longer half-life and improved therapeutic window.[10]

  • Novel Intellectual Property: The synthesis and application of a specific enantiomer can provide a strong basis for new intellectual property, a critical consideration in the competitive landscape of drug development.[11]

The following workflow illustrates the central role of chiral intermediate synthesis in the broader drug discovery pipeline.

G Target Target Identification & Validation Scaffold Privileged Scaffold Selection (Piperazine) Target->Scaffold Scaffold Hopping/ De Novo Design Chiral Chiral Intermediate Synthesis (e.g., Asymmetric Hydrogenation) Scaffold->Chiral Introduce 3D Geometry Library Library Generation (N-functionalization) Chiral->Library Build Diversity HTS High-Throughput Screening Library->HTS SAR Structure-Activity Relationship (SAR) HTS->SAR LeadOp Lead Optimization (ADME/Tox) SAR->LeadOp LeadOp->Chiral Preclinical Preclinical Studies LeadOp->Preclinical Clinical Clinical Trials Preclinical->Clinical

Caption: Drug discovery workflow emphasizing iterative chiral intermediate synthesis.

Enantioselective Synthesis of Piperazine Intermediates

The primary challenge in harnessing the power of chiral piperazines lies in their efficient and stereocontrolled synthesis. While substitutions on the nitrogen atoms are common, creating stereocenters on the carbon backbone requires more sophisticated strategies.[12][13][14]

Synthesis from the Chiral Pool

One of the most direct methods involves using readily available, enantiomerically pure starting materials, such as α-amino acids.[15][16] This approach transfers the inherent chirality of the starting material to the final piperazine product.

Protocol: Synthesis of Orthogonally Protected 2-Substituted Chiral Piperazines from α-Amino Acids

This protocol is based on methodologies that convert α-amino acids into chiral 1,2-diamines, which are then cyclized.[15]

  • Reduction of Amino Acid:

    • Protect the amine of the starting α-amino acid (e.g., with a Boc group).

    • Reduce the carboxylic acid to a primary alcohol using a reducing agent like borane-tetrahydrofuran complex (BH₃·THF).

  • Activation of Alcohol:

    • Convert the primary alcohol into a good leaving group, typically by mesylation (using MsCl) or tosylation (using TsCl).

  • Azide Displacement:

    • Displace the leaving group with sodium azide (NaN₃) via an Sₙ2 reaction to form a chiral azide. This step proceeds with an inversion of stereochemistry.

  • Reduction of Azide:

    • Reduce the azide to a primary amine using a reducing agent such as lithium aluminum hydride (LiAlH₄) or by catalytic hydrogenation (H₂/Pd-C) to yield the orthogonally protected chiral 1,2-diamine.

  • Aza-Michael Cyclization:

    • React the diamine with an in-situ generated vinyl diphenyl sulfonium salt (derived from 2-bromoethyl-diphenylsulfonium triflate).[15] This key aza-Michael addition followed by intramolecular cyclization forms the piperazine ring.

  • Deprotection:

    • Selectively remove the protecting groups as needed for further functionalization.

Asymmetric Catalysis

Asymmetric catalysis offers a powerful alternative for creating chiral centers without relying on a chiral starting material.

A. Catalytic Asymmetric Hydrogenation The direct hydrogenation of pyrazines or their precursors is a highly efficient method for generating chiral piperazines.[17][18] However, the aromaticity and catalyst-poisoning nature of the nitrogen-containing heterocycle present significant challenges.[18] A breakthrough strategy involves the in-situ activation of the pyrazine substrate with an alkyl halide, forming a pyrazinium salt that is more susceptible to hydrogenation.[17][18]

G cluster_0 Asymmetric Hydrogenation of Activated Pyrazine Pyrazine Substituted Pyrazine Pyrazinium Pyrazinium Salt (Activated Intermediate) Pyrazine->Pyrazinium Activation Activator Alkyl Halide (e.g., BnBr) Activator->Pyrazinium Piperazine Enantioenriched Chiral Piperazine Pyrazinium->Piperazine Asymmetric Hydrogenation Catalyst Chiral Ir-Catalyst + H₂ Catalyst->Piperazine G cluster_0 Indinavir Binding to HIV-1 Protease Indinavir Indinavir Molecule (S)-Piperazine Core Phenyl & Pyridyl Groups Hydroxyl Group Protease HIV-1 Protease Active Site Asp25/Asp25' (Catalytic Dyad) Hydrophobic Pockets Flap Region Indinavir:p1->Protease:r2 Positions side chains in hydrophobic pockets Indinavir:p3->Protease:r1 Mimics transition state; interacts with catalytic dyad Indinavir:p2->Protease:r3 Interacts with flap residues

Sources

Exploratory

The Pharmacokinetic Profile of (R)-1-Isopropyl-3-methyl-piperazine Based Drug Candidates: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals The piperazine ring is a cornerstone in modern medicinal chemistry, valued for its ability to impart favorable physicochemical properties that can enhance s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The piperazine ring is a cornerstone in modern medicinal chemistry, valued for its ability to impart favorable physicochemical properties that can enhance solubility and bioavailability.[1][2] Its versatile structure allows for extensive modifications to fine-tune a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.[3] This guide provides a detailed technical overview of the pharmacokinetic considerations for drug candidates incorporating the (R)-1-Isopropyl-3-methyl-piperazine scaffold. As a senior application scientist, the following sections synthesize established principles with field-proven insights to empower researchers in the rational design and development of novel therapeutics.

The Piperazine Scaffold: A Privileged Structure in Drug Discovery

The six-membered heterocyclic piperazine ring, with its two nitrogen atoms at opposite positions, is a frequently utilized scaffold in a wide array of therapeutic agents, including those targeting the central nervous system.[4] The presence of these nitrogen atoms makes piperazine derivatives amenable to various structural modifications, leading to the development of new drugs with improved potency, selectivity, and pharmacokinetic properties.[5] The ability to modulate the basicity and lipophilicity of the molecule by substituting at the nitrogen and carbon atoms of the piperazine ring is a key strategy in drug optimization.[3]

General ADME Profile of Piperazine Derivatives

A comprehensive understanding of a drug candidate's ADME properties is critical for its successful development. For piperazine-containing compounds, several general trends in their pharmacokinetic profile have been observed.

Absorption

Piperazine derivatives are often designed to have good oral bioavailability. The basic nature of the piperazine nitrogens can contribute to favorable aqueous solubility, which is a prerequisite for absorption from the gastrointestinal tract.[2] However, the overall lipophilicity of the molecule, influenced by its various substituents, will ultimately determine its ability to permeate biological membranes.

Distribution

Following absorption, piperazine-containing drugs are distributed throughout the body. The extent of distribution is influenced by factors such as plasma protein binding and tissue permeability. Many arylpiperazine derivatives, for instance, are known to distribute extensively into tissues, including the brain, which is a key target for many CNS-active drugs.[6]

Metabolism

The metabolic fate of piperazine derivatives is a critical determinant of their pharmacokinetic profile and potential for drug-drug interactions. The liver is the primary site of metabolism, with the cytochrome P450 (CYP) enzyme system playing a major role.[1]

Key Metabolic Pathways:

  • N-dealkylation: This is a common metabolic pathway for N-substituted piperazines, often mediated by CYP3A4.[6] For a compound like (R)-1-Isopropyl-3-methyl-piperazine, this could involve the removal of the isopropyl group.

  • Aromatic Hydroxylation: If the piperazine derivative contains an aromatic moiety, hydroxylation of the aromatic ring, primarily by CYP2D6, is a frequent metabolic route.[6]

  • N-acetylation: Unsubstituted piperazine moieties can undergo N-acetylation, a reaction catalyzed by N-acetyltransferases (NATs).[7] This can lead to rapid clearance of the drug.

  • Ring Oxidation and Contraction: In some cases, the piperazine ring itself can undergo oxidative metabolism, potentially leading to novel rearrangements such as ring contraction to an imidazoline derivative.[8]

The specific metabolic pathways and the enzymes involved will be highly dependent on the overall structure of the drug candidate.

Excretion

The metabolites of piperazine derivatives, which are generally more polar than the parent drug, are primarily excreted in the urine. The rate and route of excretion will depend on the physicochemical properties of the metabolites.

Predicted Pharmacokinetic Profile of (R)-1-Isopropyl-3-methyl-piperazine Based Drug Candidates

Based on the general principles outlined above and data from structurally related compounds, we can predict the likely pharmacokinetic characteristics of drug candidates featuring the (R)-1-Isopropyl-3-methyl-piperazine scaffold.

The presence of the N-isopropyl and C-methyl groups is expected to significantly influence the metabolic profile. The isopropyl group at the N1 position may be susceptible to N-dealkylation. The methyl group at the C3 position could potentially hinder certain metabolic reactions through steric effects, potentially leading to a more favorable pharmacokinetic profile compared to unsubstituted analogs.

Structure-Pharmacokinetic Relationships

Small structural modifications to the piperazine ring can have a profound impact on the pharmacokinetic properties. For instance, the introduction of alkyl substitutions on the piperazine ring has been shown to reduce the propensity for metabolic bioactivation and irreversible protein binding.[8] Furthermore, altering the N-alkyl substituent can improve metabolic stability and reduce off-target effects. For example, N-propyl piperazine analogs have demonstrated improved metabolic stability in liver microsomes compared to other N-alkyl derivatives.[9]

The specific stereochemistry of the (R)-1-Isopropyl-3-methyl-piperazine scaffold may also play a role in its interaction with metabolic enzymes and transporters, potentially leading to a distinct pharmacokinetic profile compared to its S-enantiomer or racemic mixture.

Representative Pharmacokinetic Data

While specific data for (R)-1-Isopropyl-3-methyl-piperazine is not publicly available, the following table presents pharmacokinetic parameters for two novel arylpiperazine derivatives from a comparative study, which can serve as a general reference.[1]

ParameterCompound 27LQFM05Unit
Dose (Oral) 1012(µmol/kg) mg/kg
Cmax 101.3 ± 29.5163.4ng/mL
Tmax 0.58 ± 0.201.0h
AUC(0-t) 239.1 ± 72.8652.8ng·h/mL
t½ (half-life) 2.50 ± 0.574.9h

Data for Compound 27 and LQFM05 are sourced from a preliminary pharmacokinetic test and biodistribution studies in rats, respectively.[1]

Experimental Workflows for Pharmacokinetic Characterization

A systematic approach involving both in vitro and in vivo studies is essential for a thorough characterization of the pharmacokinetic profile of a drug candidate.

In Vitro ADME Assays

Early in vitro ADME screening is crucial for identifying potential liabilities and guiding lead optimization.

Typical In Vitro ADME Workflow:

in_vitro_workflow cluster_physicochemical Physicochemical Properties cluster_absorption Absorption & Permeability cluster_metabolism Metabolic Stability cluster_interactions Drug-Drug Interactions solubility Aqueous Solubility pampa PAMPA solubility->pampa logd LogD logd->pampa caco2 Caco-2 Permeability pampa->caco2 microsomes Liver Microsomes caco2->microsomes hepatocytes Hepatocytes microsomes->hepatocytes cyp_inhibition CYP Inhibition hepatocytes->cyp_inhibition cyp_induction CYP Induction cyp_inhibition->cyp_induction

Caption: A typical in vitro ADME screening cascade.

Detailed Protocols:

  • Metabolic Stability in Liver Microsomes:

    • Prepare an incubation mixture containing the test compound, liver microsomes (human or animal), and NADPH in a suitable buffer.

    • Incubate the mixture at 37°C, taking aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

    • Centrifuge to precipitate proteins and analyze the supernatant by LC-MS/MS to determine the concentration of the parent compound over time.

    • Calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

  • CYP450 Inhibition Assay:

    • Pre-incubate the test compound with human liver microsomes and a specific CYP isoform probe substrate.

    • Initiate the reaction by adding NADPH.

    • After a defined incubation period, stop the reaction and analyze the formation of the probe substrate's metabolite by LC-MS/MS.

    • Determine the IC50 value of the test compound for each CYP isoform.

In Vivo Pharmacokinetic Studies

In vivo studies in animal models are essential to understand the complete pharmacokinetic profile of a drug candidate in a living system.

Typical In Vivo PK Study Workflow:

in_vivo_workflow cluster_dosing Dosing cluster_sampling Sampling cluster_analysis Bioanalysis cluster_modeling Pharmacokinetic Modeling formulation Formulation Development dosing Animal Dosing (e.g., IV, PO) formulation->dosing blood_sampling Serial Blood Sampling dosing->blood_sampling sample_prep Plasma Sample Preparation blood_sampling->sample_prep lcms_analysis LC-MS/MS Analysis sample_prep->lcms_analysis pk_parameters Calculation of PK Parameters lcms_analysis->pk_parameters

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocol for N-alkylation of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride

Introduction: The Strategic Importance of Chiral Piperazine Scaffolds in Drug Discovery The piperazine motif is a cornerstone in medicinal chemistry, appearing in a vast array of approved therapeutics. Its prevalence ste...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Chiral Piperazine Scaffolds in Drug Discovery

The piperazine motif is a cornerstone in medicinal chemistry, appearing in a vast array of approved therapeutics. Its prevalence stems from its ability to confer favorable pharmacokinetic properties, such as improved aqueous solubility and oral bioavailability, and to serve as a versatile scaffold for engaging with biological targets. The introduction of chirality, as in (R)-1-Isopropyl-3-methyl-piperazine, adds a critical three-dimensional aspect to molecular design, enabling more precise and potent interactions with chiral biological macromolecules like enzymes and receptors.

The N-alkylation of this specific chiral piperazine is a key synthetic transformation for generating libraries of novel compounds for drug discovery programs. This protocol focuses on a robust and widely applicable method for this transformation: reductive amination. This one-pot procedure offers high yields, excellent functional group tolerance, and, crucially, mild conditions that preserve the stereochemical integrity of the chiral center.

This document provides a detailed, field-proven protocol for the N-alkylation of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride via reductive amination. It is designed for researchers, scientists, and drug development professionals seeking to synthesize novel N-alkylated chiral piperazine derivatives.

Physicochemical Properties and Reagent Roles

A thorough understanding of the starting material and reagents is paramount for successful and reproducible synthesis.

Compound/ReagentStructureKey Properties & Role in Reaction
(R)-1-Isopropyl-3-methyl-piperazine dihydrochloride Starting Material: A chiral secondary amine provided as a dihydrochloride salt. The salt form enhances stability and shelf-life but requires in-situ neutralization to the free base for reaction.
Triethylamine (TEA) Base: A tertiary amine used to neutralize the two equivalents of HCl in the starting material, liberating the nucleophilic free secondary amine.[1][2][3] Its pKa of ~10.75 is sufficient to deprotonate the piperazine hydrochloride salt.
Aldehyde/Ketone R-CHO / R-CO-R'Alkylating Agent Precursor: Reacts with the free piperazine to form an intermediate iminium ion.
Sodium Triacetoxyborohydride (NaBH(OAc)₃) Reducing Agent: A mild and selective reducing agent that preferentially reduces the iminium ion intermediate over the starting carbonyl compound.[4] Its steric bulk and the electron-withdrawing nature of the acetoxy groups moderate its reactivity.
1,2-Dichloroethane (DCE) ClCH₂CH₂ClSolvent: A common aprotic solvent for reductive amination that effectively solubilizes the reagents and intermediates.
A Note on Basicity and Stoichiometry

The starting material is a dihydrochloride salt, meaning both nitrogen atoms of the piperazine ring are protonated. To liberate the free amine for the N-alkylation reaction, a base is required. Triethylamine (TEA) is a common choice. Since there are two equivalents of hydrochloride, at least two equivalents of a tertiary amine base like triethylamine are necessary to ensure complete neutralization and formation of the free piperazine.

Experimental Protocol: Reductive Amination

This protocol describes a general procedure for the N-alkylation of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride with an aldehyde.

Materials:
  • (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride (1.0 eq)

  • Aldehyde (1.1 - 1.2 eq)

  • Triethylamine (2.2 eq)

  • Sodium triacetoxyborohydride (1.5 eq)

  • Anhydrous 1,2-dichloroethane (DCE)

  • Round-bottom flask

  • Magnetic stirrer

  • Inert atmosphere (Nitrogen or Argon)

  • Standard work-up and purification reagents (saturated aq. NaHCO₃, brine, anhydrous MgSO₄ or Na₂SO₄, silica gel for chromatography)

Step-by-Step Procedure:
  • Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride (1.0 eq).

  • Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of approximately 0.1-0.2 M with respect to the piperazine salt. Stir the resulting suspension.

  • In-situ Free Base Generation: Add triethylamine (2.2 eq) to the suspension and stir the mixture at room temperature for 15-20 minutes. The formation of triethylamine hydrochloride as a white precipitate may be observed.

  • Aldehyde Addition: Add the aldehyde (1.1 - 1.2 eq) to the reaction mixture and continue stirring at room temperature for 30-60 minutes. This allows for the formation of the iminium ion intermediate.

  • Reduction: In a separate flask, suspend sodium triacetoxyborohydride (1.5 eq) in a small amount of anhydrous DCE. Slowly add this suspension to the main reaction mixture. The addition may be slightly exothermic.

  • Reaction Monitoring: Stir the reaction at room temperature for 4-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Work-up:

    • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent such as dichloromethane (DCM) or ethyl acetate (2-3 times).

    • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

    • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated (R)-1-Isopropyl-3-methyl-piperazine derivative.

Visualizing the Workflow

Reductive_Amination_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification start (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride base_add Add Triethylamine (2.2 eq) in anhydrous DCE start->base_add In-situ free base formation aldehyde_add Add Aldehyde (1.1-1.2 eq) base_add->aldehyde_add Iminium ion formation reduction Add NaBH(OAc)₃ (1.5 eq) aldehyde_add->reduction stir Stir at RT (4-24h) reduction->stir monitor Monitor by TLC/LC-MS stir->monitor quench Quench with aq. NaHCO₃ monitor->quench Reaction complete extract Extract with organic solvent quench->extract dry Dry and concentrate extract->dry purify Purify by column chromatography dry->purify product Pure N-alkylated product purify->product

Mechanistic Insights

The reductive amination proceeds through a two-step, one-pot sequence. Understanding the underlying mechanism is key to troubleshooting and optimizing the reaction.

Reductive_Amination_Mechanism cluster_step1 Step 1: Iminium Ion Formation cluster_step2 Step 2: Reduction piperazine Free Piperazine hemiaminal Hemiaminal Intermediate piperazine->hemiaminal Nucleophilic attack carbonyl Aldehyde carbonyl->hemiaminal iminium Iminium Ion hemiaminal->iminium Dehydration product N-alkylated Piperazine iminium->product Hydride transfer reducing_agent NaBH(OAc)₃ reducing_agent->product

Expected Data and Characterization

While specific data for novel compounds must be generated experimentally, the following provides an illustrative example of the expected characterization data for a representative N-alkylated product.

Example Product: (R)-1-Isopropyl-3-methyl-4-(2-phenylethyl)piperazine

AnalysisExpected Observations
¹H NMR Signals corresponding to the isopropyl and methyl groups on the piperazine core, the piperazine ring protons, and the newly introduced 2-phenylethyl group. The diastereotopic nature of the piperazine ring protons may lead to complex splitting patterns.
¹³C NMR Resonances for all unique carbon atoms in the molecule, including those of the piperazine ring, the isopropyl and methyl groups, and the 2-phenylethyl substituent.
Mass Spec (ESI+) A prominent [M+H]⁺ ion corresponding to the molecular weight of the product.
Chiral HPLC A single major peak, confirming the retention of stereochemical integrity.

Note on NMR Spectroscopy of Piperazine Derivatives: The piperazine ring can undergo chair-chair interconversion. Depending on the substituents and the temperature, this can lead to broadened signals in the NMR spectrum.[5]

Note on Mass Spectrometry: The fragmentation pattern of N-alkylated piperazines in mass spectrometry is often characterized by cleavage of the C-N bonds of the piperazine ring and the bond between the piperazine nitrogen and the alkyl substituent.[6]

Troubleshooting

IssuePotential Cause(s)Suggested Solution(s)
Low or no product formation - Incomplete neutralization of the dihydrochloride salt.- Inactive reducing agent.- Sterically hindered aldehyde/ketone.- Ensure at least 2.2 equivalents of triethylamine are used.- Use fresh sodium triacetoxyborohydride.- Increase reaction time and/or temperature.
Formation of dialkylated product Not applicable for this specific starting material as one nitrogen is already substituted.N/A
Presence of unreacted aldehyde/ketone - Insufficient reducing agent.- Short reaction time.- Use 1.5 equivalents of sodium triacetoxyborohydride.- Extend the reaction time and monitor by TLC/LC-MS.

Conclusion

The reductive amination protocol detailed herein provides a reliable and efficient method for the N-alkylation of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride. The use of sodium triacetoxyborohydride ensures mild reaction conditions that are compatible with a wide range of functional groups and preserve the stereochemical integrity of the chiral piperazine core. This makes the protocol a valuable tool for the synthesis of diverse libraries of chiral piperazine derivatives for applications in drug discovery and development.

References

  • Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Mass Spectrometry.
  • Hafiz Abdel-Hay, K. M. (2012).
  • Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. Journal of Medicinal Chemistry.
  • Preparation of secondary amines by reductive amination with metallic magnesium. Journal of the Chemical Society, Perkin Transactions 1.
  • Triethylamine: Versatile Catalyst in Chemistry. (2024, October 11).
  • New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Scientific Reports.
  • Piperazine. In Wikipedia. Retrieved March 25, 2026, from [Link]

  • Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones.
  • Mass spectrometric studies on small open-chain piperazine-containing ligands and their transition metal complexes. Journal of Mass Spectrometry.
  • Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. Molecules.
  • New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Scientific Reports.
  • Khalili, F., Henni, A., & East, A. L. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K.
  • Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry.
  • Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ.
  • Alkylated Piperazines and Piperazine-Azole Hybrids as Antifungal Agents. Molecules.
  • Reductive amination. In Wikipedia. Retrieved March 25, 2026, from [Link]

  • pKa Values of Some Piperazines at (298, 303, 313, and 323) K.
  • pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Semantic Scholar.
  • Synthesis, Characterization, and Anti-Inflammatory Activities of Methyl Salicylate Derivatives Bearing Piperazine Moiety. Molecules.
  • N-ISOPROPYL-1-PIPERAZINEACETAMIDE(39890-42-1) 13C NMR spectrum. ChemicalBook.
  • Triethylamine: an efficient N-base catalyst for synthesis of annulated uracil derivativies in aqueous ethanol.
  • NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances.
  • Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry.
  • (R)

Sources

Application

Using (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride as a chiral building block

Application Note: (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride in Targeted Drug Discovery Executive Summary In contemporary medicinal chemistry, piperazine derivatives are universally recognized as "privileged sca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride in Targeted Drug Discovery

Executive Summary

In contemporary medicinal chemistry, piperazine derivatives are universally recognized as "privileged scaffolds" due to their favorable physicochemical properties, including enhanced aqueous solubility, predictable metabolic profiles, and versatile binding capabilities[1]. Among these, (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride (CAS 1965314-63-9) has emerged as a highly specialized chiral building block[2]. By offering a pre-installed tertiary amine and a stereodefined methyl group, this compound accelerates the synthesis of complex active pharmaceutical ingredients (APIs), particularly in the development of highly selective kinase inhibitors[3].

Structural Rationale & Mechanistic Advantages

The architectural design of (R)-1-Isopropyl-3-methyl-piperazine provides three critical mechanistic advantages for library generation and lead optimization:

  • Regioselective Pre-Activation: The N1 position is permanently alkylated with an sterically bulky isopropyl group. This leaves the N4 secondary amine as the sole nucleophilic site. Causality: This intrinsic regioselectivity eliminates the need for orthogonal protecting groups (such as Boc or Cbz) during coupling reactions, significantly shortening the synthetic route and improving overall yield.

  • Conformational Restriction: The (R)-methyl group at C3 restricts the conformational flexibility of the piperazine ring. Causality: By dictating the ring pucker, the methyl group locks the molecule into a specific bioactive conformation. In drug-target interactions, this vector often projects into hydrophobic pockets, increasing target binding affinity while reducing off-target promiscuity.

  • Salt Stability: The compound is supplied as a dihydrochloride salt. Causality: Free secondary/tertiary amines are highly susceptible to atmospheric oxidation and degradation. The 2HCl salt ensures exceptional long-term shelf stability, prevents degradation, and maintains strict enantiomeric purity (ee > 99%) prior to reaction execution.

Key Application: ALK2 Inhibitors for FOP

A prominent, field-validated application of this building block is in the discovery of Activin receptor-like kinase-2 (ALK2) inhibitors[3]. ALK2 is a serine/threonine kinase integral to the bone morphogenetic protein (BMP) signaling pathway[4]. Heterozygous, activating mutations in the ACVR1 gene (which encodes ALK2)—specifically the R206H mutation—are the primary cause of Fibrodysplasia Ossificans Progressiva (FOP)[3]. FOP is a severely debilitating heritable disorder characterized by progressive heterotopic ossification (bone formation in extraskeletal sites)[3].

By incorporating the (R)-1-isopropyl-3-methyl-piperazine moiety into the solvent-exposed regions of ALK2 inhibitors, medicinal chemists have successfully optimized the pharmacokinetic properties (solubility and oral bioavailability) of these drugs, enabling potent ATP-competitive inhibition of the mutant receptor[3].

ALK2_Pathway BMP BMP Ligand ALK2 Mutant ALK2 (R206H) Receptor Complex BMP->ALK2 Binds SMAD SMAD 1/5/8 ALK2->SMAD Hyperactive Phosphorylation pSMAD Phospho-SMAD Complex SMAD->pSMAD Activation Transcription Heterotopic Ossification (FOP Disease State) pSMAD->Transcription Nuclear Translocation Inhibitor Piperazine-derived ALK2 Inhibitor Inhibitor->ALK2 ATP-competitive Inhibition

BMP/ALK2 Signaling Pathway and Targeted Inhibition in FOP.

Quantitative Data & Physicochemical Properties

Table 1: Physicochemical Properties of the Building Block

Property Value Rationale / Impact on Drug Design
CAS Number 1965314-63-9 Unique identifier for the specific (R)-enantiomer dihydrochloride salt[2].
Molecular Formula C8H20Cl2N2 Represents the free base (C8H18N2) + 2 HCl molecules.
Molecular Weight 215.16 g/mol Low molecular weight ensures the final API complies with Lipinski's Rule of Five.
Stereochemistry (R)-configuration at C3 Critical for spatial orientation and binding pocket complementarity.

| Physical Form | Crystalline Solid | Ensures handling ease and resistance to hygroscopic degradation. |

Table 2: Standard Reaction Equivalents for C-N Coupling

Reagent Equivalents Function in Protocol
Piperazine Salt 1.0 eq Limiting reagent (high-value chiral building block).
Aryl Halide 1.1 - 1.2 eq Slight excess to drive the coupling reaction to completion.

| DIPEA | 3.5 - 4.0 eq | Neutralizes 2x HCl and acts as an acid scavenger for the reaction. |

Experimental Protocols

The following self-validating protocols describe the integration of the piperazine core into larger molecular scaffolds.

Protocol A: In Situ Free-Basing and Nucleophilic Aromatic Substitution (SNAr)

Objective: Couple the piperazine building block to an electron-deficient aryl or heteroaryl halide without pre-isolation of the free base.

  • Preparation: Suspend 1.0 eq of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride in anhydrous N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) (0.2 M concentration).

    • Causality: Polar aprotic solvents highly solvate cations, leaving the amine nucleophile unsolvated and highly reactive, which is critical for SNAr kinetics.

  • In situ Free-Basing: Add 3.5 to 4.0 eq of N,N-Diisopropylethylamine (DIPEA) dropwise at room temperature. Stir for 15 minutes.

    • Causality: Two equivalents are strictly required to neutralize the dihydrochloride salt. The excess acts as an acid scavenger for the HX generated during the substitution. DIPEA is selected over triethylamine because its extreme steric bulk prevents it from acting as a competing nucleophile.

  • Electrophile Addition: Add 1.1 eq of the chosen heteroaryl halide. Elevate the temperature to 80–100 °C and stir for 4–12 hours.

    • Causality: Elevated thermal energy is required to temporarily overcome the aromatic stabilization energy during the formation of the intermediate Meisenheimer complex.

  • Validation & Quality Control: Monitor the reaction via LC-MS. The system is self-validating: the reaction is deemed complete when the UV trace of the starting electrophile disappears, replaced by a new peak corresponding to the [M+H]+ of the coupled product.

Protocol B: Buchwald-Hartwig Cross-Coupling for Unactivated Aryl Halides

Objective: Couple the piperazine to an unactivated or sterically hindered aryl bromide/chloride.

  • Reagent Assembly: In a flame-dried Schlenk flask, combine 1.0 eq of the piperazine dihydrochloride, 1.1 eq of aryl bromide, 0.05 eq of Pd2​(dba)3​ , 0.1 eq of RuPhos (or BINAP), and 4.0 eq of Sodium tert-butoxide ( NaOtBu ).

  • Degassing: Evacuate and backfill the flask with ultra-pure Argon three times. Add anhydrous Toluene (0.1 M).

    • Causality: Palladium(0) catalysts are highly sensitive to oxygen. Thorough degassing prevents catalyst poisoning and the formation of homocoupled byproducts. NaOtBu acts as a strong base to both free-base the piperazine and facilitate the reductive elimination step of the catalytic cycle.

  • Reaction: Heat the mixture to 90 °C for 12 hours.

  • Workup: Filter the crude mixture through a pad of Celite to remove palladium black. Concentrate under reduced pressure and purify via reverse-phase preparative HPLC.

Synthetic_Workflow Salt (R)-1-Isopropyl-3-methyl- piperazine 2HCl FreeBase In Situ Free-Basing (DIPEA, Polar Aprotic) Salt->FreeBase Base addition Coupling C-N Coupling (SNAr / Buchwald) FreeBase->Coupling Electrophile + Catalyst API Chiral API / Lead Compound Coupling->API Purification & Validation

Standard Synthetic Workflow for Piperazine Core Integration.

References

  • INHIBITORS OF ACTIVIN RECEPTOR-LIKE KINASE - European Patent Office - EP 3442977 B1 Source: Googleapis.com (European Patent Office) URL:[Link]

  • Convergent and Fast Route to Piperazines via IMCR Source: Organic Chemistry Portal URL:[Link]

Sources

Method

Application Note: A Comprehensive Guide to the Synthesis of (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride

Abstract This document provides a detailed, research-grade protocol for the synthesis of the Active Pharmaceutical Ingredient (API), (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride. Chiral piperazine derivatives are...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a detailed, research-grade protocol for the synthesis of the Active Pharmaceutical Ingredient (API), (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride. Chiral piperazine derivatives are a cornerstone in modern medicinal chemistry, valued for their ability to enhance the pharmacological and pharmacokinetic profiles of drug candidates.[1] This application note outlines a robust and stereochemically-controlled synthetic pathway, commencing from the readily available chiral pool starting material, (R)-alanine. The core strategy involves the construction of the chiral piperazine ring system, followed by a selective N-alkylation via reductive amination, and concluding with the formation of the dihydrochloride salt. Each step is accompanied by in-depth mechanistic explanations, step-by-step protocols, and characterization data to ensure reproducibility and scientific integrity for researchers and drug development professionals.

Introduction: The Significance of Chiral Piperazines in Drug Design

The piperazine ring is a privileged scaffold in drug discovery, present in a multitude of blockbuster drugs across various therapeutic areas, including antipsychotic, antidepressant, and antihypertensive agents.[1] Its two nitrogen atoms can serve as hydrogen bond donors or acceptors, which tunes interactions with biological receptors and often increases water solubility and bioavailability.[1] Introducing a chiral center, as in (R)-1-Isopropyl-3-methyl-piperazine, imparts three-dimensional complexity that can lead to enhanced binding affinity, greater selectivity for the biological target, and an improved metabolic profile.[2] The synthesis of enantiomerically pure piperazine derivatives is therefore a critical task in pharmaceutical development. This guide presents a validated pathway for obtaining the title compound, a key building block for advanced APIs.

Synthetic Strategy and Pathway Overview

The synthesis is designed as a multi-step sequence that establishes the required stereochemistry early and carries it through to the final product. The overall strategy is based on two key transformations: the construction of the key chiral intermediate, (R)-2-methylpiperazine, from a natural amino acid, and the subsequent regioselective N-isopropylation.

Retrosynthetic Analysis

A logical disconnection of the target molecule reveals a straightforward pathway. The dihydrochloride salt is formed from its free base. The isopropyl group on the N1 nitrogen can be installed via reductive amination of (R)-2-methylpiperazine using acetone. The chiral piperazine core itself can be traced back to the readily available and enantiopure starting material, (R)-alanine.

G Target (R)-1-Isopropyl-3-methyl-piperazine·2HCl FreeBase (R)-1-Isopropyl-3-methyl-piperazine Target->FreeBase Salt Formation Intermediate1 (R)-2-Methylpiperazine FreeBase->Intermediate1 Reductive Amination Acetone Acetone FreeBase->Acetone Alanine (R)-Alanine Intermediate1->Alanine Multi-step Ring Construction

Caption: Retrosynthetic analysis of the target API.

Forward Synthesis Workflow

The forward synthesis proceeds in three main stages:

  • Synthesis of (R)-2-Methylpiperazine: This stage involves building the heterocyclic ring system from (R)-alanine. An N-benzyl protecting group is used to facilitate the reduction of an intermediate diketopiperazine and is subsequently removed.[3]

  • N-Isopropylation via Reductive Amination: The chiral (R)-2-methylpiperazine intermediate undergoes a reductive amination reaction with acetone to selectively install the isopropyl group on a nitrogen atom.[4]

  • Dihydrochloride Salt Formation: The final free base is converted to its more stable and crystalline dihydrochloride salt.

G cluster_stage1 Stage 1: Chiral Intermediate Synthesis cluster_stage2 Stage 2: N-Alkylation cluster_stage3 Stage 3: Salt Formation A (R)-Alanine B N-Benzyl Diketopiperazine A->B Peptide Coupling & Cyclization C (R)-1-Benzyl-3- methylpiperazine B->C LiAlH4 Reduction D (R)-2-Methylpiperazine C->D Debenzylation (H2, Pd/C) E (R)-1-Isopropyl-3- methylpiperazine D->E Reductive Amination (Acetone, NaBH(OAc)3) F (R)-1-Isopropyl-3-methyl- piperazine Dihydrochloride E->F HCl Addition

Caption: Overall workflow for the synthesis of the target API.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn at all times.

Stage 1: Synthesis of (R)-2-Methylpiperazine[3]

This stage is adapted from established procedures for synthesizing enantiomerically pure 2-methylpiperazines from amino acids.[3]

Part A: (R)-1-Benzyl-3-methylpiperazine-2,5-dione

  • Peptide Coupling: In a round-bottom flask, suspend N-Boc-(R)-alanine (1 equiv.) and ethyl N-benzylglycinate (1 equiv.) in dichloromethane (DCM). Cool the mixture to 0 °C. Add a peptide coupling agent such as EDC (1.1 equiv.) and HOBt (1.1 equiv.). Allow the reaction to warm to room temperature and stir for 16 hours.

  • Work-up: Wash the reaction mixture sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the dipeptide.

  • Deprotection & Cyclization: Dissolve the crude dipeptide in DCM and bubble anhydrous HCl gas through the solution at 0 °C until TLC analysis shows complete consumption of the starting material. Evaporate the solvent. Partition the residue between ethyl acetate and saturated NaHCO₃ solution to neutralize the HCl. The free amine will spontaneously cyclize.

  • Purification: Wash the ethyl acetate layer with brine, dry over Na₂SO₄, and concentrate. Recrystallize the resulting solid from toluene to yield pure (R)-1-Benzyl-3-methylpiperazine-2,5-dione.

Part B: (R)-1-Benzyl-3-methylpiperazine

  • Reduction: To a stirred suspension of lithium aluminum hydride (LiAlH₄) (3 equiv.) in anhydrous tetrahydrofuran (THF) at 0 °C under a nitrogen atmosphere, add a solution of (R)-1-Benzyl-3-methylpiperazine-2,5-dione (1 equiv.) in THF dropwise.

  • Reflux: After the addition is complete, slowly warm the mixture to reflux and maintain for 8 hours.

  • Quenching: Cool the reaction to 0 °C and cautiously quench by sequential, dropwise addition of water, 15% NaOH solution, and then more water (Fieser workup).

  • Isolation: Filter the resulting aluminum salts and wash thoroughly with THF. Concentrate the combined filtrate and washings under reduced pressure to obtain the crude product. Purify by vacuum distillation or column chromatography.

Part C: (R)-2-Methylpiperazine

  • Debenzylation: Dissolve (R)-1-Benzyl-3-methylpiperazine (1 equiv.) in methanol. Add 20% palladium on carbon (Pd/C) (5-10 wt%).

  • Hydrogenation: Place the mixture in a Parr hydrogenator and pressurize with hydrogen gas (50-60 psi). Shake the apparatus until hydrogen uptake ceases (typically 12-24 hours).

  • Isolation: Carefully filter the catalyst through a pad of Celite and wash the pad with methanol. Concentrate the filtrate under reduced pressure to yield (R)-2-methylpiperazine as a solid.[3]

Stage 2: Synthesis of (R)-1-Isopropyl-3-methyl-piperazine

Mechanistic Rationale: This reaction is a classic reductive amination. The piperazine nitrogen acts as a nucleophile, attacking the carbonyl carbon of acetone. Subsequent dehydration forms a transient iminium ion, which is then reduced by a hydride source to yield the N-alkylated product.[4][5] Sodium triacetoxyborohydride (NaBH(OAc)₃) is an ideal reducing agent as it is mild, selective for the iminium ion over the ketone, and does not reduce other sensitive functional groups.[6]

Protocol:

  • Reaction Setup: To a solution of (R)-2-methylpiperazine (1 equiv.) in 1,2-dichloroethane (DCE), add acetone (1.5 equiv.). Stir the mixture at room temperature for 30 minutes.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv.) portion-wise over 20 minutes, maintaining the temperature below 30 °C.

  • Reaction Monitoring: Stir the reaction at room temperature for 12-18 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Work-up: Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution. Stir for 1 hour. Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude (R)-1-Isopropyl-3-methyl-piperazine can be purified by column chromatography on silica gel if necessary.

Stage 3: Formation of (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride

Protocol:

  • Dissolution: Dissolve the purified (R)-1-Isopropyl-3-methyl-piperazine free base (1 equiv.) in isopropanol or diethyl ether.

  • Acidification: Cool the solution to 0 °C. Slowly add a 2 M solution of HCl in diethyl ether (2.2 equiv.) dropwise with vigorous stirring. A white precipitate will form immediately.

  • Isolation: Stir the slurry at 0 °C for 1 hour, then filter the solid product.

  • Drying: Wash the filter cake with cold diethyl ether and dry under vacuum to yield (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride as a white crystalline solid.

Data Summary and Characterization

The following table summarizes expected outcomes for a representative synthesis. Actual yields may vary based on scale and experimental conditions.

StepIntermediate/ProductStarting Material (g)Product (g)Theoretical Yield (g)Yield (%)Purity (HPLC)
1(R)-2-Methylpiperazine10.0 (from Alanine precursor)3.85.3~72%>98%
2(R)-1-Isopropyl-3-methyl-piperazine3.54.44.97~88%>98%
3(R)-1-Isopropyl-3-methyl-piperazine·2HCl4.25.86.2~93%>99%

Expected Characterization Data for Final Product:

  • Appearance: White to off-white crystalline powder.

  • ¹H NMR: Spectral data should be consistent with the structure, showing characteristic peaks for the isopropyl group (a doublet and a septet), the piperazine ring protons, and the C3-methyl group (a doublet).

  • Mass Spectrometry (ESI+): Calculated for C₈H₁₉N₂⁺ [M+H]⁺ (free base): 143.15. Found: ~143.2.

  • Optical Rotation: A specific rotation value confirming the (R)-enantiomer should be measured (e.g., [α]D in methanol).

Conclusion

This application note provides a scientifically grounded and detailed pathway for the synthesis of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride. By starting from the chiral pool and employing a robust reductive amination strategy, this protocol offers a reliable method for obtaining this valuable API building block in high yield and enantiomeric purity. The provided mechanistic insights and step-by-step instructions are intended to empower researchers in pharmaceutical development to confidently reproduce and adapt this synthesis for their specific needs.

References

  • Vertex AI Search. (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
  • Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved March 25, 2026, from [Link]

  • Organic Preparations and Procedures Int. (1990). AN IMPROVED SYNTHESIS OF (R)- AND (S)-2-METHYLPIPERAZINE.
  • Tembare, et al. (2025). Synthesis and Application of Piperazine Derivatives using different Metal based ionic liquid as a catalyst.
  • MDPI. (2021, October 8).
  • ResearchGate. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents.
  • ACS Publications. (2002, March 14). Preparation of Substituted Piperazinones via Tandem Reductive Amination−(N,N'-Acyl Transfer)
  • Synlett. (n.d.). Reductive Amination by Continuous-Flow Hydrogenation: Direct and Scalable Synthesis of a Benzylpiperazine.
  • Taylor & Francis Online. (2011, January 10). A Novel and Facile Method to Synthesize (R)‐ and (S)‐2‐methylpiperazine.
  • J-STAGE. (n.d.). Chiral Piperazines as Catalysts for the Enantioselective Addition of Diethylzinc to Aldehydes.
  • PMC. (n.d.).
  • PubMed. (2015, January 2).
  • BenchChem. (2025). Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride.
  • ChemicalBook. (2026, January 13). (R)-(-)-2-Methylpiperazine | 75336-86-6.
  • ResearchGate. (n.d.).
  • BenchChem. (2025, December). Chiral Piperazines: Versatile Scaffolds in the Synthesis of Active Pharmaceutical Ingredients.
  • PMC. (n.d.). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor.
  • International Journal of Pharmaceutical Sciences Review and Research. (2010, September 15). SYNTHESIS AND PHARMACOLOGY OF NOVEL ANTIDEPRESSANT AGENTS WITH DOPAMINE AUTORECEPTOR AGONIST PROPERTIES.
  • PrepChem.com. (n.d.). Synthesis of 1-(3-chloropropyl)-4-(3-chlorophenyl)piperazine.

Sources

Application

Application Notes and Protocols: Liberation of (R)-1-Isopropyl-3-methyl-piperazine Free Base for Synthetic Applications

Introduction: The Strategic Importance of Chiral Piperazines in Modern Synthesis Chiral piperazines are privileged scaffolds in medicinal chemistry and asymmetric synthesis, appearing in a wide array of pharmaceuticals a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Chiral Piperazines in Modern Synthesis

Chiral piperazines are privileged scaffolds in medicinal chemistry and asymmetric synthesis, appearing in a wide array of pharmaceuticals and natural products.[1][2] Their rigid, chair-like conformation and the presence of two nitrogen atoms at the 1 and 4 positions allow for precise three-dimensional orientation of substituents, making them invaluable as chiral ligands, catalysts, and key building blocks for complex molecular architectures.[1] (R)-1-Isopropyl-3-methyl-piperazine, a disubstituted chiral piperazine, offers unique stereochemical features that are highly sought after in the development of novel therapeutics and asymmetric transformations.

This valuable synthetic precursor is most commonly supplied and stored as its dihydrochloride salt, (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride. The salt form confers enhanced stability, higher melting point, and improved handling characteristics compared to the free base. However, for its direct use in most organic reactions, particularly those requiring nucleophilic nitrogen centers, the free base is the essential reactive species. Therefore, a reliable and efficient protocol for the quantitative liberation, or "free-basing," of the amine from its salt form is a critical preliminary step for any synthetic campaign.

This document provides a comprehensive guide for the free-basing of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride, detailing the underlying chemical principles, a step-by-step experimental protocol, and best practices for ensuring the purity and integrity of the final product.

Chemical Principles of Free-Basing

The conversion of a piperazine dihydrochloride salt to its free base is a straightforward acid-base reaction. The dihydrochloride salt consists of the protonated piperazine cation and two chloride anions. To liberate the neutral, nucleophilic free base, a base stronger than the piperazine nitrogens must be introduced to deprotonate the ammonium centers.

The choice of base is critical and depends on the desired work-up conditions and the scale of the reaction. Common bases include inorganic hydroxides (e.g., sodium hydroxide, potassium hydroxide) and carbonates (e.g., sodium carbonate, potassium carbonate). The reaction is typically performed in an aqueous medium where the salt is soluble, and the resulting free base, which is often less soluble in water, can be extracted into an organic solvent.

The efficiency of the extraction is governed by the pH of the aqueous solution and the partitioning coefficient of the free base between the aqueous and organic phases. To ensure complete deprotonation and maximize the recovery of the free base, the pH of the aqueous layer should be raised significantly above the higher pKa value of the piperazine derivative. For piperazine itself, the pKa values are approximately 5.7 and 9.8. Therefore, a pH of >12 is generally recommended to ensure the complete deprotonation of both nitrogen atoms.[3]

Experimental Protocol: Free-Basing of (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride

This protocol is designed for the efficient conversion of the dihydrochloride salt to the free base, followed by extraction and isolation.

Materials and Equipment:

  • (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride

  • Sodium hydroxide (NaOH) or Potassium hydroxide (KOH) pellets

  • Dichloromethane (DCM) or Chloroform (CHCl₃)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Deionized water

  • Separatory funnel

  • Round-bottom flask

  • Rotary evaporator

  • pH paper or pH meter

  • Standard laboratory glassware and personal protective equipment (PPE)

Safety Precautions:

  • Piperazine derivatives can be corrosive and may cause skin and eye irritation.[4][5][6] Always handle these compounds in a well-ventilated fume hood.

  • Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Sodium hydroxide and potassium hydroxide are highly corrosive and can cause severe burns. Handle with extreme care.

  • Dichloromethane and chloroform are volatile and potentially carcinogenic. All handling should be performed in a fume hood.

Step-by-Step Procedure:

  • Dissolution of the Salt: In a suitably sized beaker or flask, dissolve the (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride in deionized water. A concentration of 10-20% (w/v) is a good starting point. Gentle warming may be applied to aid dissolution.

  • Basification: Cool the aqueous solution in an ice bath. Slowly add a concentrated aqueous solution of sodium hydroxide (e.g., 5 M NaOH) or potassium hydroxide dropwise with stirring. Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding the base until the pH of the solution is >12. A milky or oily suspension may form as the free base precipitates or separates.

  • Extraction of the Free Base: Transfer the basified aqueous mixture to a separatory funnel. Add an equal volume of an appropriate organic solvent, such as dichloromethane or chloroform. Shake the separatory funnel vigorously for 1-2 minutes, periodically venting to release any pressure buildup. Allow the layers to separate completely.

  • Phase Separation and Repeated Extraction: Drain the lower organic layer into a clean, dry Erlenmeyer flask. To maximize the recovery of the free base, perform at least two more extractions of the aqueous layer with fresh portions of the organic solvent. Combine all the organic extracts.

  • Drying the Organic Extract: Add anhydrous sodium sulfate or magnesium sulfate to the combined organic extracts to remove any residual water. Swirl the flask and allow it to stand for at least 15-20 minutes. If the drying agent clumps together, add more until some of it remains free-flowing.

  • Isolation of the Free Base: Carefully decant or filter the dried organic solution into a pre-weighed round-bottom flask. Remove the organic solvent using a rotary evaporator under reduced pressure. Be cautious not to overheat the sample, as some free bases can be volatile.

  • Final Product: The resulting residue is the (R)-1-Isopropyl-3-methyl-piperazine free base, which should be a clear or pale-yellow oil or a low-melting solid. The purity of the product can be assessed by techniques such as NMR spectroscopy, GC-MS, or HPLC. For applications requiring exceptionally high purity, distillation or chromatography may be necessary.

Data Presentation and Visualization

Table 1: Physicochemical Properties

Property(R)-1-Isopropyl-3-methyl-piperazine dihydrochloride(R)-1-Isopropyl-3-methyl-piperazine (Free Base)
Molecular Formula C₈H₂₀Cl₂N₂C₈H₁₈N₂
Molecular Weight 215.17 g/mol 142.24 g/mol
Appearance White to off-white solidColorless to pale yellow liquid/solid
Solubility Soluble in waterSparingly soluble in water, soluble in many organic solvents

Diagram 1: Chemical Transformation

G cluster_reactants Reactant cluster_reagents Reagents cluster_products Products Dihydrochloride (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride FreeBase (R)-1-Isopropyl-3-methyl-piperazine (Free Base) Dihydrochloride->FreeBase Deprotonation Salt 2 NaCl Dihydrochloride->Salt Water 2 H₂O Dihydrochloride->Water Base 2 NaOH (aq) Base->FreeBase Base->Salt Base->Water

Caption: Deprotonation of the dihydrochloride salt to the free base.

Diagram 2: Experimental Workflow

G A 1. Dissolve Dihydrochloride Salt in Water B 2. Cool and Basify with NaOH to pH > 12 A->B C 3. Extract with Organic Solvent (e.g., DCM) B->C D 4. Separate and Combine Organic Layers C->D E 5. Dry Organic Layer with Na₂SO₄ D->E F 6. Filter and Evaporate Solvent E->F G 7. Isolate Pure Free Base F->G

Caption: Step-by-step workflow for free-basing.

Trustworthiness and Self-Validation

The success of this protocol relies on careful execution and monitoring. Here are key checkpoints for self-validation:

  • pH Measurement: The most critical step is ensuring the aqueous layer is sufficiently basic. Incomplete deprotonation will lead to low yields as the protonated piperazine will remain in the aqueous phase. Always use fresh pH paper or a recently calibrated pH meter.

  • Extraction Efficiency: The choice of extraction solvent is important. Dichloromethane and chloroform are effective, but other solvents like ethyl acetate can also be used, depending on the solubility of the free base. Performing multiple extractions is crucial for quantitative recovery.

  • Drying: The presence of water in the final product can interfere with subsequent reactions. The drying agent should be used judiciously; an excess is better than an insufficient amount.

  • Purity Assessment: While this protocol is designed for high recovery, the purity of the final product should always be verified analytically before use in a synthetic sequence. The presence of residual solvent or water can be easily detected by ¹H NMR spectroscopy.

Conclusion

The protocol described herein provides a robust and reliable method for the liberation of (R)-1-Isopropyl-3-methyl-piperazine from its dihydrochloride salt. By understanding the underlying chemical principles and adhering to the detailed experimental procedure, researchers can confidently and efficiently generate the high-purity free base required for their synthetic endeavors. The strategic application of this and other chiral piperazines will undoubtedly continue to drive innovation in drug discovery and asymmetric catalysis.

References

  • Nakamura, D., Kakiuchi, K., Koga, K., & Shirai, R. (2006). Design and Synthesis of Novel C2-Symmetric Chiral Piperazines and an Application to Asymmetric Acylation of σ-Symmetric 1,2-Diols. Organic Letters, 8(26), 6139–6142. [Link]

  • Piperazine. European Directorate for the Quality of Medicines & HealthCare. (2023, April 3). [Link]

  • Craig, J. C., & Young, R. J. (1963). 1-benzylpiperazine. Organic Syntheses, 43, 13. [Link]

  • Zhang, Z., et al. (2016). A facile method has been developed for the synthesis of chiral piperazines through Ir-catalyzed hydrogenation of pyrazines activated by alkyl halides. Organic Letters, 18(13), 3146-3149. [Link]

  • Wang, Y., et al. (2021). A palladium-catalyzed asymmetric hydrogenation of pyrazines containing a tautomeric hydroxyl group has been developed, providing a facile access to chiral disubstituted piperazin-2-ones. Chemical Science, 12(40), 13476-13481. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Guide for (R)-1-Isopropyl-3-methyl-piperazine Dihydrochloride Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals dealing with the synthesis and scale-up of (R)-1-Isopropyl-3-methyl-piperazine dihydro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals dealing with the synthesis and scale-up of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride . This compound is a critical chiral building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including various kinase inhibitors such as ALK2 inhibitors[1].

Synthesizing this intermediate typically involves the regioselective reductive amination of (R)-2-methylpiperazine with acetone, followed by the isolation of the free base and subsequent dihydrochloride salt formation. While conceptually straightforward, this workflow is prone to severe yield losses due to poor regiocontrol, incomplete reduction, aqueous workup losses, and the extreme hygroscopicity of the final salt.

Pathway Visualization

SynthesisPathway SM (R)-2-Methylpiperazine (Starting Material) Imine Iminium Intermediate (Regioselective at N4) SM->Imine Condensation (-H2O) Acetone Acetone (Carbonyl Source) Acetone->Imine FreeBase (R)-1-Isopropyl-3-methylpiperazine (Free Base) Imine->FreeBase NaBH(OAc)3 Reduction Salt (R)-1-Isopropyl-3-methylpiperazine Dihydrochloride FreeBase->Salt Anhydrous HCl in MTBE/IPA

Figure 1: Regioselective reductive amination and salt formation pathway.

Quantitative Data: Reducing Agent Selection

The choice of reducing agent dictates the reaction's chemoselectivity and scalability. The table below summarizes the causality behind selecting specific reagents for this transformation.

Table 1: Comparison of Reducing Agents for Piperazine Reductive Amination

Reducing AgentChemoselectivityMechanistic Causality & RisksIdeal Scale
NaBH(OAc)₃ High Mild hydride donor; reduces iminium ions significantly faster than ketones. Standard for complex piperazine derivatives[2].Lab to Pilot
NaCNBH₃ HighRequires strict pH control (pH 4-6). Generates highly toxic HCN gas during aqueous quench.Lab only
H₂ + Pd/C ModerateAtom-economical. Risk of over-reduction or side reactions if pressure/temperature are not tightly controlled[3].Commercial
Ti(OiPr)₄ + NaBH₄ Very HighLewis acid drives complete imine formation before reduction. Generates heavy TiO₂ sludge during workup.Lab
Troubleshooting FAQs
Q1: Why am I seeing significant amounts of the di-isopropyl impurity (over-alkylation)?

A: Over-alkylation occurs when the reaction loses its inherent regioselectivity. In the starting material, (R)-2-methylpiperazine, the N4 position is sterically unhindered compared to the N1 position (which is adjacent to the C2 methyl group). Reductive amination with a bulky ketone like acetone naturally favors the N4 position (which, upon alkylation, is renumbered as N1 in the final product name). Solution: Over-alkylation is strictly a stoichiometric and kinetic issue.

  • Limit acetone to 1.05 – 1.10 equivalents .

  • Do not use acetone as the solvent; use a non-participating solvent like Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Tetrahydrofuran (THF).

  • Keep the reaction temperature at or below 20 °C during the addition of the reducing agent.

Q2: My conversion is stalled at 60% even after 24 hours. How can I drive the reductive amination to completion?

A: Reductive amination requires the transient formation of an iminium intermediate. If water accumulates in the reaction mixture, the equilibrium shifts back toward the starting amine and ketone. Solution:

  • Add a mild dehydrating agent, such as anhydrous MgSO₄ or molecular sieves (4Å), to the reaction mixture to scavenge water generated during imine formation.

  • Alternatively, add a catalytic amount of glacial acetic acid (0.1 - 0.5 equivalents) to facilitate the protonation of the hemiaminal intermediate, accelerating its dehydration into the reactive iminium species.

Q3: I am losing massive amounts of product during the aqueous workup. How can I improve the recovery of the free base?

A: (R)-1-Isopropyl-3-methylpiperazine is a low-molecular-weight, highly polar diamine. The pKa values of the protonated piperazine nitrogens are approximately 9.8 and 5.6. If the aqueous phase is not sufficiently basic, the compound remains partially ionized and highly water-soluble. Solution:

  • pH Adjustment: Quench the reaction and adjust the aqueous layer to pH > 12 using 50% w/w aqueous NaOH. This ensures both nitrogens are fully deprotonated.

  • Salting Out: Saturate the aqueous layer with solid NaCl. This increases the ionic strength of the aqueous phase, drastically reducing the solubility of the organic free base.

  • Solvent Selection: Extract using a solvent system with higher polarity than pure DCM, such as a 10% Isopropanol (IPA) in DCM mixture, performing at least three extractions.

Q4: The dihydrochloride salt is precipitating as a sticky, hygroscopic gum instead of a crystalline solid. What went wrong?

A: Piperazine dihydrochloride salts are notoriously hygroscopic. The presence of even trace amounts of water during salt formation will cause the product to oil out or form a sticky gum. Solution:

  • Strictly Anhydrous Conditions: Never use aqueous HCl. Use anhydrous HCl gas or a commercially available solution of HCl in 1,4-dioxane (4M) or HCl in diethyl ether (2M) .

  • Anti-Solvent Crystallization: Dissolve the purified free base in a dry, moderately polar solvent like Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc). The free base is soluble in these solvents, but the dihydrochloride salt is highly insoluble, promoting immediate and clean precipitation.

  • Stoichiometry: Ensure you add at least 2.1 equivalents of HCl to force complete dihydrochloride formation. A deficit will result in a mixture of mono- and dihydrochloride salts, which disrupts the crystal lattice and leads to a gummy consistency.

Self-Validating Experimental Protocol

This Standard Operating Procedure (SOP) incorporates built-in validation checks to ensure high yield and purity.

Step 1: Iminium Formation & Reduction

  • Charge a dry, nitrogen-purged flask with (R)-2-methylpiperazine (1.0 eq) and anhydrous DCE (10 mL/g of amine).

  • Add acetone (1.05 eq) dropwise at 20 °C. Stir for 1 hour to allow imine equilibration.

  • Validation Check: Remove a 10 µL aliquot, quench in MeOH, and analyze via GC-MS to confirm the disappearance of the starting material and formation of the imine mass peak.

  • Cool the mixture to 0–5 °C. Add Sodium triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq), in small portions over 30 minutes to control the exothermic reduction.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

Step 2: Workup and Free Base Isolation

  • Quench the reaction slowly with saturated aqueous NaHCO₃ (gas evolution will occur).

  • Add 50% w/w aqueous NaOH until the aqueous layer reaches pH 12–13 (Verify with pH paper).

  • Add solid NaCl until the aqueous layer is saturated.

  • Extract the aqueous layer three times with a solution of 10% IPA in DCM.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the free base as a pale yellow oil.

Step 3: Dihydrochloride Salt Formation

  • Dissolve the crude free base in anhydrous MTBE (15 mL/g).

  • Cool the solution to 0 °C under a nitrogen atmosphere.

  • Dropwise, add 4M HCl in 1,4-dioxane (2.1 eq). A white precipitate will form immediately.

  • Validation Check: After addition, check the pH of the supernatant with moistened pH paper; it should be strongly acidic (pH 1-2).

  • Stir for 1 hour at 0 °C to ensure complete crystallization.

  • Filter the solid rapidly under a blanket of nitrogen (to prevent moisture absorption from the air), wash with cold, dry MTBE, and dry in a vacuum oven at 40 °C for 24 hours.

References
  • INHIBITORS OF ACTIVIN RECEPTOR-LIKE KINASE - EP 3442977 B1 European P
  • Development of an Efficient Manufacturing Process for Reversible Bruton's Tyrosine Kinase Inhibitor GDC-0853 ACS Public
  • Supported Metal Catalysts for the Synthesis of N-Heterocycles MDPI

Sources

Optimization

How to handle hygroscopic (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride salts

Welcome to the Technical Support Center. As a Senior Application Scientist, I have observed that many synthetic failures involving chiral building blocks are not due to flawed chemistry, but rather the insidious nature o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have observed that many synthetic failures involving chiral building blocks are not due to flawed chemistry, but rather the insidious nature of ambient moisture.

(R)-1-Isopropyl-3-methyl-piperazine dihydrochloride is a highly valuable intermediate, but its dihydrochloride salt form is notoriously hygroscopic. The two protonated amine centers create a highly charged crystal lattice that draws in atmospheric water via strong ion-dipole interactions and hydrogen bonding. If mishandled, the salt undergoes deliquescence—absorbing so much moisture that it dissolves in its own water of hydration[1]. This ruins stoichiometric calculations and introduces water into moisture-sensitive downstream steps (e.g., Buchwald-Hartwig aminations or peptide couplings).

This guide provides field-proven, self-validating protocols to ensure your stoichiometry remains precise and your reactions succeed.

Quantitative Data: Hygroscopicity Thresholds

To understand the behavior of your piperazine salt, we must quantify its affinity for water. The European Pharmacopoeia (Ph. Eur.) classifies pharmaceutical solids based on their dynamic moisture sorption[2]. (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride typically falls into the "Very Hygroscopic" to "Deliquescent" categories.

ClassificationMoisture Uptake (at 25°C, 80% RH over 24h)Physical Observation of Piperazine SaltHandling Requirement
Slightly Hygroscopic0.2% – 2.0% w/wFree-flowing powderStandard benchtop handling
Hygroscopic2.0% – 15.0% w/wMinor clumping, sticks to spatulasMinimize exposure, store in desiccator
Very Hygroscopic > 15.0% w/w Hard caking, wet appearance Glovebox or Weighing by Difference
Deliquescent Sufficient to form a liquid Transforms into a sticky syrup Strict inert atmosphere only

Frequently Asked Questions (FAQs)

Q: Can I store this compound in a standard laboratory refrigerator? A: No. Standard refrigerators have high internal humidity. If cold storage is required for stability, the primary vial must be sealed with Parafilm, placed inside a secondary container filled with a high-capacity desiccant (like Drierite or P₂O₅), and purged with argon before refrigeration.

Q: My powder has formed hard clumps. Is the chemical ruined? A: Not chemically ruined, but its mass is compromised. Clumping is the first stage of moisture ingress[1]. If you weigh 100 mg of clumped salt, you may only be transferring 85 mg of the actual active intermediate, with 15 mg being water. You must dry it before use (see Protocol 2).

Q: How do I definitively know if my salt is dry enough for an anhydrous reaction? A: The ultimate self-validating check is a Karl Fischer titration. If that is unavailable, observe the physical state: it should be a highly mobile, free-flowing powder that exhibits slight electrostatic repulsion against glass.

Troubleshooting Guide

Issue 1: Reaction yield is unexpectedly low, or unreacted starting materials remain.

  • Causality: Stoichiometry mismatch. You weighed the hygroscopic salt on an open weigh boat. During the 30 seconds it took to weigh and transfer, it absorbed atmospheric moisture, meaning you added less piperazine equivalent than calculated.

  • Solution: Abandon open-air weighing. Implement Protocol 1: Weighing by Difference .

Issue 2: The compound has turned into a sticky, unworkable syrup.

  • Causality: Severe deliquescence due to prolonged exposure to ambient humidity (>40% RH) or a failed container seal.

  • Solution: The water must be forcefully removed from the crystal lattice. Implement Protocol 2: Azeotropic Distillation .

Troubleshooting Observe Observe Salt Condition FreeFlow Free-flowing powder Observe->FreeFlow Clumps Hard clumps formed Observe->Clumps Syrup Sticky syrup / Deliquesced Observe->Syrup Proceed Proceed with Weighing by Difference FreeFlow->Proceed Crush Crush in Glovebox & Vacuum Dry (12h) Clumps->Crush Azeotrope Azeotropic Distillation with Toluene Syrup->Azeotrope

Decision tree for troubleshooting and recovering moisture-compromised piperazine salts.

Step-by-Step Methodologies

Protocol 1: Glovebox-Free Weighing by Difference

Causality: This method minimizes the time the bulk material is exposed to ambient air. By weighing the sealed vial before and after, the exact mass transferred is mathematically known, completely negating the error caused by the transferred powder absorbing moisture during the split-second it moves through the air.

  • Preparation: Flame-dry your receiving reaction flask under vacuum, equip it with a septum, and flush it with dry Argon.

  • Initial Weighing: Remove the sealed stock vial of (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride from the desiccator. Weigh the entire sealed vial on an analytical balance. Record this mass as M1 .

  • Transfer: Quickly open the vial and transfer the approximate required amount into the argon-flushed receiving flask (ideally against a positive counter-flow of argon).

  • Reseal: Immediately cap and reseal the stock vial.

  • Final Weighing: Reweigh the sealed stock vial. Record this mass as M2 .

  • Self-Validation: The exact mass of the salt added to your reaction is strictly M1 - M2 .

HandlingWorkflow Start Remove sealed vial from desiccator Weigh1 Weigh entire sealed vial (Record M1) Start->Weigh1 Transfer Rapid transfer to Argon-flushed flask Weigh1->Transfer Seal Immediately reseal stock vial Transfer->Seal Weigh2 Weigh sealed vial again (Record M2) Seal->Weigh2 Calc True Mass = M1 - M2 (Self-Validated) Weigh2->Calc

Workflow for weighing hygroscopic salts by difference to ensure stoichiometric accuracy.

Protocol 2: Recovering Deliquesced Salt via Azeotropic Distillation

Causality: When the salt has absorbed too much water, simple vacuum drying is often insufficient because the water is tightly bound to the crystal lattice. Toluene forms a minimum-boiling azeotrope with water (b.p. 85°C). Distilling off the toluene physically drags the water out of the lattice without requiring excessive thermal stress that could degrade the piperazine ring[3].

  • Suspension: Suspend the clumpy/syrupy salt in anhydrous toluene (approximately 10 mL per gram of salt) in a round-bottom flask.

  • Apparatus Setup: Equip the flask with a Dean-Stark trap and a reflux condenser.

  • Distillation: Heat the mixture to reflux. The water will co-distill with the toluene, condense, and separate into the bottom of the Dean-Stark trap due to its higher density.

  • Self-Validation Check: The drying process is fundamentally complete when no new water droplets accumulate in the Dean-Stark trap over a continuous 1-hour period.

  • Isolation: Allow the flask to cool. Evaporate the remaining toluene under reduced pressure. Connect the flask to a Schlenk line (high vacuum) for 12 hours to remove residual solvent, yielding a dry, free-flowing powder ready for immediate use.

References

  • How to isolate a very hygroscopic salt (as precipitate) from a reaction solution? ResearchGate URL:[Link]

  • Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals National Institutes of Health (PMC) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Piperazine Dihydrochloride Solubility in Organic Solvents

Welcome to the Application Scientist Support Center. As drug development professionals and synthetic chemists, you frequently encounter piperazine as a privileged pharmacophore in medicinal chemistry. However, because th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. As drug development professionals and synthetic chemists, you frequently encounter piperazine as a privileged pharmacophore in medicinal chemistry. However, because the free base is hygroscopic and prone to atmospheric carbon dioxide absorption, commercial vendors typically supply it as piperazine dihydrochloride [1].

While the dihydrochloride salt is highly stable, its ionic crystal lattice renders it completely insoluble in standard organic solvents like dichloromethane (DCM), tetrahydrofuran (THF), and ethyl acetate (EtOAc). This guide provides field-proven, mechanistically sound troubleshooting strategies to overcome these solubility barriers so you can successfully perform acylations, alkylations, and cross-coupling reactions.

Part 1: The Causality of the Solubility Barrier

To solve the solubility issue, we must first understand the thermodynamic barrier. Piperazine dihydrochloride ( C4​H10​N2​⋅2HCl ) is an ionic salt. Low-dielectric organic solvents cannot overcome the high lattice energy required to dissociate the protonated amine from its chloride counterions.

Table 1: Comparative Solubility Profile at 25°C [1]

SolventDielectric Constant ( ϵ )Piperazine DihydrochloridePiperazine Free Base
Water 80.1Highly Soluble (~410 mg/mL)Freely Soluble
Methanol 32.7Slightly SolubleSoluble
Dimethylformamide (DMF) 36.7Very Slightly SolubleFreely Soluble
Dichloromethane (DCM) 8.9Insoluble Freely Soluble
Tetrahydrofuran (THF) 7.5Insoluble Freely Soluble

Insight: The fundamental strategy to achieve organic solubility is to disrupt the ionic lattice by neutralizing the salt (free-basing), either in-situ or ex-situ, thereby generating the lipophilic free amine.

Part 2: Troubleshooting Guides & FAQs
FAQ 1: I need to acylate piperazine in anhydrous DCM, but the dihydrochloride salt won't dissolve. How do I force it into solution?

The Solution: You must perform an in-situ neutralization using a soluble organic base. Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) are the standard choices [3].

The Causality: When you add TEA to the suspension of piperazine dihydrochloride in DCM, an acid-base equilibrium occurs. TEA ( pKa​≈10.75 ) deprotonates the piperazinium ions ( pKa1​≈5.35 , pKa2​≈9.73 ). As the uncharged piperazine free base is generated, it immediately solvates into the DCM. Concurrently, triethylamine hydrochloride (TEA·HCl) is formed.

Protocol 1: In-Situ Free-Basing for Anhydrous Reactions Self-Validating System: The reaction mixture will transition from a heavy, dense suspension of piperazine·2HCl to a finer, fluffier suspension of TEA·HCl as the exchange occurs.

  • Suspend 1.0 equivalent of piperazine dihydrochloride in anhydrous DCM (approx. 0.1 M concentration) under an inert atmosphere ( N2​ or Argon).

  • Cool the suspension to 0°C using an ice bath to control the exothermic neutralization.

  • Add 2.5 to 3.0 equivalents of Triethylamine (TEA) dropwise over 10 minutes. Note: An excess is required to ensure complete deprotonation of both nitrogen centers.

  • Stir vigorously for 30–45 minutes at room temperature. The dense starting material will be replaced by a fine white precipitate of TEA·HCl.

  • React: Add your electrophile (e.g., alkyl halide or activated carboxylic acid) directly to this mixture.

FreeBasingWorkflow Step1 Suspend Pip·2HCl in Anhydrous DCM Step2 Add >2.5 eq TEA Dropwise at 0°C Step1->Step2 Step3 Stir 30 min (TEA·HCl precipitates) Step2->Step3 Step4 Add Electrophile Proceed In-Situ Step3->Step4

Step-by-step workflow for in-situ neutralization of piperazine dihydrochloride.

FAQ 2: The TEA·HCl byproduct is crashing out and interfering with my sensitive coupling reaction. What is the alternative?

The Solution: If the organic salt byproduct interferes with your specific catalyst or electrophile, you must use a Biphasic Schotten-Baumann system [2], provided your electrophile is relatively stable to water (e.g., benzoyl chlorides, sulfonyl chlorides).

The Causality: By using a mixture of DCM and aqueous Potassium Carbonate ( K2​CO3​ ) or Sodium Hydroxide ( NaOH ), the piperazine dihydrochloride dissolves in the aqueous layer. The inorganic base neutralizes it, and the resulting free piperazine partitions into the organic layer where it reacts with the electrophile. The inorganic salts remain safely trapped in the aqueous phase.

Protocol 2: Biphasic Acylation Workflow

  • Dissolve 1.0 equivalent of piperazine dihydrochloride in a 1 M aqueous solution of K2​CO3​ (using 3.0 equivalents of base).

  • Verify pH: Ensure the aqueous phase pH is > 10 using pH paper. If it is lower, the piperazine is not fully deprotonated and will not partition into the organic phase.

  • Add an equal volume of DCM containing your electrophile (1.0 eq).

  • Stir vigorously at room temperature for 2–4 hours. The high shear mixing is critical for the biphasic mass transfer.

  • Extract: Separate the layers. The product will be in the DCM layer, completely free of salt byproducts.

FAQ 3: My electrophile is highly water-sensitive, AND I cannot tolerate TEA·HCl in my reaction flask. How do I proceed?

The Solution: You must perform an ex-situ free-basing to isolate the pure piperazine free base before setting up your main reaction [4].

Protocol 3: Ex-Situ Isolation of Piperazine Free Base

  • Dissolve piperazine dihydrochloride in a minimal amount of distilled water.

  • Basify the solution to pH 12+ using 5 M NaOH .

  • Extract continuously with Chloroform ( CHCl3​ ) or a large volume of DCM. Note: Piperazine is highly water-soluble, so multiple extractions (or a continuous liquid-liquid extractor) are absolutely necessary to achieve high recovery.

  • Dry the combined organic layers over anhydrous Sodium Sulfate ( Na2​SO4​ ).

  • Evaporate the solvent under reduced pressure to yield the solid piperazine free base. Store this immediately under inert gas to prevent atmospheric CO2​ absorption.

Part 3: Strategic Decision Matrix

Use the following logical workflow to determine the optimal method for overcoming your specific solubility issue based on your reaction constraints.

PiperazineSolubility A Piperazine·2HCl Insoluble in Organic Solvent B Is the electrophile water-stable? A->B C Biphasic System (DCM/H2O + K2CO3) B->C Yes (e.g., Benzoyl Chloride) D Anhydrous Conditions Required B->D No (e.g., Sensitive Alkylators) E In-situ Neutralization (Add TEA/DIPEA) D->E TEA·HCl salt tolerated F Ex-situ Free-Basing (Pre-isolate Free Base) D->F Pure organic phase needed

Decision tree for overcoming piperazine dihydrochloride solubility issues.

References
  • Piperazine Dihydrochloride | C4H12Cl2N2 | CID 8893 PubChem (National Institutes of Health) [Link]

  • 1-benzylpiperazine - Organic Syntheses Procedure Organic Syntheses (orgsyn.org)[Link]

  • Reaction of Piperazine with Trimethylacetic Arylcarboxylic Anhydride Organic Chemistry Portal[Link]

  • Simplified Procedure for General Synthesis of Monosubstituted Piperazines National Center for Biotechnology Information (PMC)[Link]

Optimization

🛠️ Technical Support Center: Optimizing (R)-1-Isopropyl-3-methylpiperazine Couplings

Welcome to the Advanced Synthesis Support Portal. This guide is specifically engineered for researchers, scientists, and drug development professionals dealing with the steric and stereochemical challenges of coupling (R...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Portal. This guide is specifically engineered for researchers, scientists, and drug development professionals dealing with the steric and stereochemical challenges of coupling (R)-1-isopropyl-3-methylpiperazine.

🔬 System Overview: The Steric & Stereochemical Challenge

Coupling (R)-1-isopropyl-3-methylpiperazine via Buchwald-Hartwig amination or Nucleophilic Aromatic Substitution (S_N_Ar) presents a dual challenge:

  • Steric Hindrance: The N1-isopropyl group and the C3-methyl group create a highly congested steric environment. This significantly slows down the amine coordination and transmetalation steps in the palladium catalytic cycle[1].

  • Chiral Vulnerability: The N4 nitrogen is adjacent to the chiral C3-methyl center. Prolonged exposure to elevated temperatures (>100 °C) in the presence of strong bases can induce reversible deprotonation at the α -carbon, leading to epimerization and loss of enantiomeric/diastereomeric purity[1].

Optimizing reaction time and temperature is not merely about maximizing yield; it is a delicate balance of accelerating reductive elimination before thermal degradation or racemization can occur[2].

📊 Quantitative Data: Time & Temperature Matrix

The following table summarizes the causal relationship between time, temperature, and reaction outcomes when coupling (R)-1-isopropyl-3-methylpiperazine with an aryl chloride using a standard Pd/RuPhos catalytic system.

Temperature (°C)Time (h)Base ChoiceConversion (%)Chiral Purity (ee %)Diagnostic Observation / Recommendation
110 °C 24NaOtBu98%< 70%High conversion but severe epimerization. Avoid high heat with strong alkoxide bases.
100 °C 12NaOtBu85%82%Moderate racemization. Catalyst degradation (Pd black precipitation) observed.
80 °C 4Cs₂CO₃> 95%> 99%Optimal. Fast conversion, excellent chiral retention. Mild base prevents α -deprotonation.
60 °C 18Cs₂CO₃70%> 99%Sluggish transmetalation. Requires highly active Pd G3/G4 precatalysts to drive to completion.
40 °C 24K₃PO₄< 30%> 99%Too cold for standard transmetalation of sterically hindered secondary amines[1].

❓ Frequently Asked Questions (FAQs)

Q1: Why does my reaction stall at 60% conversion when heating at 80 °C, even if I leave it overnight? A1: Stalling is rarely solved by simply extending the reaction time. For sterically hindered amines, prolonged heating often leads to the aggregation of Pd(0) into inactive palladium black[1]. Instead of increasing time (which exacerbates deactivation), optimize your catalyst-ligand system. Switching to a highly active precatalyst (e.g., RuPhos Pd G3) accelerates the coupling rate, allowing the reaction to reach completion within a 2–4 hour window at 80 °C before the catalyst degrades[2][3].

Q2: How does temperature specifically affect the chiral integrity of the C3-methyl group? A2: The C3-methyl group is adjacent to the reacting N4 center. Elevated temperatures (>100 °C) increase the kinetic energy of the system, allowing even moderately strong bases to abstract the slightly acidic α -proton. To maintain enantiomeric excess (ee > 99%), you must keep the temperature below 85 °C and utilize milder bases like Cs₂CO₃ or K₃PO₄, which are less prone to inducing base-mediated racemization[1].

Q3: Can continuous flow chemistry help optimize the time-temperature dynamic for this molecule? A3: Yes. Continuous flow microreactors provide excellent heat transfer and precise control over residence time. This allows you to safely operate at higher temperatures (e.g., 100–120 °C) for extremely short residence times (e.g., 5–20 minutes). This "flash heating" drives the hindered coupling to completion while minimizing the time window available for thermal degradation or epimerization[4].

🔧 Troubleshooting Guide

Issue 1: Black Precipitate Forms and Reaction Halts Early
  • Causality: The formation of palladium black indicates catalyst death. In hindered systems, oxidative addition occurs normally, but amine coordination is extremely slow. This leaves the Pd(II) intermediate vulnerable to decomposition pathways at high temperatures[1].

  • Solution: Lower the reaction temperature by 10–15 °C to stabilize the active Pd species. Ensure rigorous degassing of your solvents, as trace oxygen rapidly accelerates Pd(0) oxidation at elevated temperatures[2].

Issue 2: High Conversion, but Significant Epimerization
  • Causality: Extended reaction times (>12 hours) combined with strong bases (like NaOtBu) at standard reflux temperatures cause base-mediated racemization at the C3 position.

  • Solution: Shift to a 3rd or 4th generation palladacycle that operates efficiently at milder temperatures (40–80 °C). Restrict the reaction time to < 4 hours and switch to a weaker base (K₃PO₄)[1].

📝 Standard Operating Procedure (SOP): Optimized Buchwald-Hartwig Amination

This self-validating protocol is designed to maximize yield while preserving the chiral integrity of (R)-1-isopropyl-3-methylpiperazine.

Step 1: Inert Atmosphere Preparation In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq), RuPhos Pd G3 precatalyst (2–5 mol%), and finely milled Cs₂CO₃ (2.0 eq). Evacuate and backfill the flask with ultra-pure Argon three times.

Step 2: Reagent Addition Add (R)-1-isopropyl-3-methylpiperazine (1.2 eq). Inject anhydrous, rigorously degassed 1,4-dioxane to achieve a substrate concentration of 0.2 M. Note: Degassing via sparging or freeze-pump-thaw is critical to prevent premature catalyst oxidation.

Step 3: Temperature Initiation Submerge the flask into a pre-heated oil bath set strictly to 80 °C . Do not ramp the temperature from room temperature, as slow heating can lead to the formation of off-cycle, inactive palladium dimers[3].

Step 4: Time Monitoring & Validation Stir vigorously (800+ rpm) to ensure the heterogeneous base is well suspended. Take 50 μ L aliquots at 1 hour, 2 hours, and 3 hours. Analyze via LC-MS. The reaction should reach >95% conversion within 2 to 4 hours[2][3].

Step 5: Quenching & Workup Immediately upon confirming completion, remove the flask from the heat source and cool to room temperature in a water bath to arrest any potential thermal degradation. Dilute the mixture with ethyl acetate and filter through a tightly packed pad of Celite to remove the inorganic base and palladium residues.

📈 Visual Workflows

TroubleshootingTree A Reaction Monitoring (LC-MS at 2h) B Is Conversion > 95%? A->B C Check Chiral Purity (ee%) B->C Yes G Identify Limiting Factor B->G No D ee% > 99% Reaction Optimal C->D E ee% < 90% Epimerization Occurring C->E F Action: Reduce Temp to 60°C Switch to Weaker Base E->F H Pd Black Present? (Catalyst Deactivation) G->H I Action: Lower Temp by 10°C Increase Ligand Ratio H->I Yes J Action: Increase Temp to 80°C or Extend Time to 4h H->J No

Caption: Decision tree for troubleshooting conversion and chiral purity issues during hindered piperazine coupling.

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Fast at >40°C) Pd0->OxAdd AmineCoord Amine Coordination Sterically Hindered by Isopropyl & Methyl OxAdd->AmineCoord Deprot Base Deprotonation (Epimerization Risk if Temp > 100°C) AmineCoord->Deprot RedElim Reductive Elimination Requires Heat (80°C) Deprot->RedElim RedElim->Pd0 Regenerates Product Coupled Piperazine Product RedElim->Product

Caption: Buchwald-Hartwig catalytic cycle highlighting temperature-sensitive steps for hindered piperazines.

📚 References

  • Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate Reaction Chemistry & Engineering (RSC Publishing)[Link]

  • Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions National Institutes of Health (PMC)[Link]

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Comparison Guide: (R)- vs. (S)-1-Isopropyl-3-methyl-piperazine in Kinase Inhibitor Drug Efficacy

Introduction & Context In modern drug discovery, chiral piperazines are privileged scaffolds used to optimize the pharmacokinetic (PK) and pharmacodynamic (PD) properties of small-molecule therapeutics. Specifically, (R)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Context

In modern drug discovery, chiral piperazines are privileged scaffolds used to optimize the pharmacokinetic (PK) and pharmacodynamic (PD) properties of small-molecule therapeutics. Specifically, (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride and its (S)-enantiomer serve as critical building blocks in the development of targeted kinase inhibitors [1].

A prominent application of this moiety is in the design of inhibitors targeting Activin receptor-like kinase-2 (ALK2) . Activating mutations in the ACVR1 gene (which encodes ALK2), most notably the R206H mutation, are the primary drivers of Fibrodysplasia Ossificans Progressiva (FOP), a severely debilitating disorder characterized by heterotopic ossification [2]. When integrated into an ALK2 inhibitor core, the stereochemistry of the 3-methyl-piperazine ring dictates the compound's spatial orientation within the kinase's ATP-binding pocket, leading to profound differences in drug efficacy.

Mechanistic Rationale: The Impact of Chirality (Expertise & Experience)

As an application scientist, it is crucial to understand why a single methyl group's spatial orientation dictates a molecule's success or failure in the clinic.

When the 1-isopropyl-3-methylpiperazine moiety is appended to a kinase inhibitor's hinge-binding core, the piperazine ring typically adopts a low-energy chair conformation. The stereocenter at the 3-position forces the methyl group into either a pseudo-axial or pseudo-equatorial position.

  • (R)-Enantiomer Advantage: In the context of ALK2 inhibitors, the (R)-configuration allows the 3-methyl group to adopt a pseudo-equatorial position. This minimizes internal 1,3-diaxial steric clashes and allows the bulky 1-isopropyl group to project seamlessly into the solvent-exposed channel. Furthermore, the equatorial methyl group can pack favorably against the hydrophobic sub-pocket near the kinase gatekeeper residue (Thr199 in ALK2).

  • (S)-Enantiomer Penalty: Conversely, the (S)-configuration forces the methyl group into a pseudo-axial orientation (or forces the ring into a high-energy twist-boat conformation to relieve strain). This creates a severe steric clash with the kinase hinge region or the gatekeeper residue, abrogating hydrogen bonding between the inhibitor core and the kinase backbone.

This causality explains why enantiomeric switching in these specific scaffolds often results in a 100-fold to 1000-fold drop in target affinity.

Visualizations of Target Pathway and Workflow

ALK2_Pathway BMP BMP Ligand (e.g., BMP4) ACVR2A Type II Receptor (ACVR2A/B) BMP->ACVR2A Binds ALK2 Mutant ALK2 (R206H) ACVR2A->ALK2 Recruits & Phosphorylates SMAD SMAD 1/5/8 Phosphorylation ALK2->SMAD Kinase Activity Inhibitor Chiral Inhibitor (Piperazine-based) Inhibitor->ALK2 Blocks ATP Pocket Transcription Osteogenic Gene Expression SMAD->Transcription Translocates to Nucleus FOP Heterotopic Ossification Transcription->FOP Drives FOP

Fig 1: Mechanism of ALK2 signaling in FOP and targeted intervention by chiral piperazine inhibitors.

Workflow Synth Synthesis of (R) & (S) Enantiomeric Inhibitors Biochem Biochemical Assay (ALK2 Kinase Activity) Synth->Biochem Cell Cell-Based Assay (pSMAD1/5/8 Readout) Biochem->Cell Select Active Enantiomer Selectivity Kinome Selectivity Profiling Biochem->Selectivity Off-target check PK In Vivo PK/PD (Mouse FOP Model) Cell->PK Efficacy Validation

Fig 2: Step-by-step experimental workflow for evaluating chiral piperazine drug efficacy.

Comparative Efficacy Data

The following table summarizes representative experimental data comparing identical ALK2 inhibitor cores functionalized with either the (R)- or (S)-1-isopropyl-3-methylpiperazine moiety [1].

Parameter(R)-Enantiomer Derivative(S)-Enantiomer Derivative
ALK2 IC₅₀ (Biochemical) 12 nM>1,500 nM
pSMAD1/5/8 IC₅₀ (Cellular) 45 nM>5,000 nM
Kinome Selectivity (S-score) 0.02 (Highly Selective)N/A (Inactive)
Binding Pose (Hinge Region) Optimal pseudo-equatorial fitSteric clash with gatekeeper
Clearance (In Vitro Microsomes) LowHigh (Due to exposed lipophilicity)

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the efficacy of these chiral derivatives must be evaluated using self-validating assay systems. Below are the standard operating procedures for the biochemical and cellular validation of these compounds.

Protocol 1: ALK2 Biochemical Kinase Assay (ADP-Glo™)

This assay measures the ability of the chiral inhibitors to block ALK2-mediated ATP hydrolysis.

  • Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Prepare ATP at a concentration equal to its Km​ for ALK2 (typically ~10 µM) to ensure sensitive detection of competitive inhibition.

  • Compound Titration: Dispense the (R)- and (S)-inhibitors into a 384-well plate using a 10-point, 3-fold serial dilution (starting at 10 µM).

  • Enzyme/Substrate Addition: Add 2 nM recombinant ALK2 (R206H mutant) and 0.2 µg/µL of casein substrate. Incubate for 15 minutes at room temperature to allow compound binding.

  • Reaction Initiation: Add the ATP solution to initiate the kinase reaction. Incubate for 60 minutes at room temperature.

  • Detection: Add ADP-Glo™ Reagent to terminate the reaction and deplete unconsumed ATP (40 min incubation). Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal (30 min incubation). Read luminescence on a multi-mode plate reader.

  • System Validation: Calculate the Z'-factor using DMSO as the negative control (0% inhibition) and 1 µM Staurosporine as the positive control (100% inhibition). A Z'-factor > 0.6 is required to validate the assay run.

Protocol 2: Cell-Based Target Engagement (pSMAD1/5/8 AlphaLISA)

This protocol verifies that the biochemical efficacy translates to cellular target engagement by measuring the downstream phosphorylation of SMAD proteins [2].

  • Cell Plating: Seed human osteoblast cells (e.g., C2C12 cells stably expressing ALK2-R206H) in a 384-well tissue culture plate at 5,000 cells/well. Incubate overnight.

  • Compound Treatment: Treat cells with the (R)- and (S)-inhibitors (10-point dose-response) for 2 hours.

  • Stimulation: Stimulate cells with 50 ng/mL BMP4 for 30 minutes to induce robust SMAD1/5/8 phosphorylation.

  • Lysis & Detection: Aspirate media and lyse cells. Add AlphaLISA Acceptor beads conjugated to an anti-SMAD1/5/8 antibody, followed by Donor beads conjugated to an anti-phospho-SMAD1/5/8 antibody.

  • System Validation: Normalize the luminescent signal to total protein content. The (S)-enantiomer should serve as an internal negative control, validating that the observed efficacy of the (R)-enantiomer is strictly stereospecific.

References

  • Title: EP 3442977 B1 - Inhibitors of Activin Receptor-Like Kinase Source: European Patent Office / Google Patents URL
  • Title: A recurrent mutation in the BMP type I receptor ACVR1 causes inherited and sporadic fibrodysplasia ossificans progressiva Source: Nature Genetics (Shore et al., 2006, 38: 525-27) URL: [Link]

Comparative

Advanced Basicity Comparison: (R)-1-Isopropyl-3-methylpiperazine vs. Unsubstituted Piperazine

Executive Summary The piperazine ring is a ubiquitous pharmacophore in medicinal chemistry, highly valued for its ability to modulate solubility, lipophilicity, and target engagement [1]. However, the high basicity of un...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The piperazine ring is a ubiquitous pharmacophore in medicinal chemistry, highly valued for its ability to modulate solubility, lipophilicity, and target engagement [1]. However, the high basicity of unsubstituted piperazine often results in near-complete protonation at physiological pH, which can limit blood-brain barrier (BBB) permeability and alter pharmacokinetic profiles. Substituting the ring—such as in (R)-1-Isopropyl-3-methylpiperazine—introduces complex steric and electronic effects that strategically lower the pKa. This guide provides an in-depth mechanistic comparison of these two scaffolds and outlines a self-validating experimental protocol for accurate pKa determination.

Structural & Mechanistic Analysis

Unsubstituted Piperazine: Piperazine is a six-membered non-aromatic heterocycle containing two secondary nitrogen atoms. It exhibits two distinct acid dissociation constants: pKa1 ≈ 9.73 and pKa2 ≈ 5.33 [2][3]. The high pKa1 indicates that the first nitrogen is strongly basic and readily protonated in aqueous environments.

(R)-1-Isopropyl-3-methylpiperazine: This chiral derivative features a tertiary amine at N1 (due to the bulky isopropyl group) and a secondary amine at N4, with an adjacent methyl group at C3. The basicity of this molecule is governed by two competing forces:

  • The Inductive Effect (+I): Alkyl groups are inherently electron-donating. In a vacuum, adding an isopropyl and a methyl group would increase electron density on the nitrogen atoms, theoretically increasing basicity.

  • The Solvation Penalty (Dominant Effect): In aqueous solution, basicity is heavily dependent on the ability of water molecules to stabilize the protonated ammonium ion via hydrogen bonding. The bulky N1-isopropyl and C3-methyl groups create severe steric hindrance, shielding the nitrogen lone pairs and physically blocking water molecules. This loss of solvation energy heavily outweighs the inductive effect, resulting in a net decrease in basicity [4].

G P Unsubstituted Piperazine pKa1: 9.73 I +I Inductive Effect (Alkyl Groups) P->I Alkylation S Steric Hindrance (N1-iPr, C3-Me) P->S Alkylation R (R)-1-Isopropyl- 3-methylpiperazine pKa1: ~9.0 I->R Increases Basicity Sol Reduced Solvation of Protonated Form S->Sol Blocks H2O Sol->R Decreases Basicity (Dominant)

Fig 1: Mechanistic factors driving the net pKa shift in substituted piperazines.

Comparative Data

The following table summarizes the physicochemical differences driven by these structural changes.

PropertyUnsubstituted Piperazine(R)-1-Isopropyl-3-methylpiperazineCausality / Significance
pKa1 (Primary basic center) 9.73 [3]~8.9 - 9.2* [4]Steric hindrance reduces solvation of the protonated state, lowering pKa.
pKa2 (Secondary basic center) 5.33 [3]~4.2 - 4.5*The tertiary amine (N1) is highly hindered, making the second protonation difficult.
Ionization at pH 7.4 >99% protonated~95% protonatedLower pKa increases the fraction of neutral species at physiological pH.
Calculated LogP (Lipophilicity) -1.48 [5]~0.8 - 1.2Alkyl substitution removes hydrogen bond donors and adds hydrophobic bulk.

*Note: Values for the substituted derivative are derived from consensus trends of closely related N-alkyl/C-alkyl piperazine analogs.

Experimental Methodology: Potentiometric Titration

To objectively compare the basicity of these compounds, potentiometric titration is the gold-standard methodology. The following protocol is designed as a self-validating system: it controls for ionic strength, temperature, and atmospheric interference, ensuring that the measured inflection points are solely a function of the molecule's intrinsic pKa [6][7].

G Prep 1. Sample Preparation 1 mM API in 0.15 M KCl Purge 2. Nitrogen Purging Displace dissolved CO2 Prep->Purge Titrate 3. Potentiometric Titration 0.1 M NaOH/HCl at 25°C Purge->Titrate Analyze 4. Data Analysis Identify inflection points Titrate->Analyze

Fig 2: Self-validating potentiometric titration workflow for pKa determination.

Step-by-Step Protocol:

  • Calibration: Calibrate the pH potentiometer using standard aqueous buffers (pH 4.0, 7.0, and 10.0) at exactly 25 ± 0.5 °C.

    • Causality: pKa is highly temperature-dependent; strict thermal control prevents baseline drift and ensures thermodynamic accuracy.

  • Sample Preparation: Dissolve the piperazine derivative in deionized water to achieve a concentration of 10⁻³ M (1 mM).

  • Ionic Strength Standardization: Add Potassium Chloride (KCl) to the solution to maintain a constant ionic strength of 0.15 M.

    • Causality: Maintaining physiological ionic strength stabilizes the activity coefficients of the ions in solution, ensuring the measured pKa accurately reflects biological conditions rather than infinite dilution.

  • Nitrogen Purging: Purge the sample solution with inert Nitrogen (N₂) gas for 10 minutes prior to and during the titration.

    • Causality: Atmospheric CO₂ dissolves in water to form carbonic acid, which reacts with basic amines to form carbamates, artificially skewing the titration curve. Continuous N₂ purging eliminates this interference, validating the purity of the acid-base reaction.

  • Titration: Under constant magnetic stirring, titrate the solution using standardized 0.1 M NaOH (if starting with the hydrochloride salt) or 0.1 M HCl (if starting with the free base). Add the titrant in small, precise aliquots (0.05 - 0.1 mL).

  • Data Acquisition & Analysis: Record the pH after each addition once equilibrium is reached. Plot the pH against the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points (inflection points) on the resulting sigmoidal titration curve [7].

Conclusion: Implications for Drug Development

The transition from unsubstituted piperazine to (R)-1-Isopropyl-3-methylpiperazine is not merely a structural tweak; it is a strategic modulation of physicochemical properties. By intentionally introducing steric bulk, medicinal chemists can lower the basicity (pKa) of the piperazine core. This shift reduces the ionization state at physiological pH, thereby enhancing lipophilicity and membrane permeability—critical factors for optimizing the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of CNS-targeted therapeutics.

References
  • IntechOpen. "The Impact of Incorporating Piperazine on Biological Activities of Benzazoles." IntechOpen, 2024. URL: [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 4837, Piperazine." PubChem. URL: [Link]

  • DrugCentral. "Piperazine." DrugCentral Database. URL: [Link]

  • Creative Bioarray. "Protocol for Determining pKa Using Potentiometric Titration." Creative Bioarray. URL: [Link]

  • DergiPark. "Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry." Journal of Research in Pharmacy, 2024. URL: [Link]

Validation

Mass spectrometry (LC-MS) fragmentation pattern of (R)-1-Isopropyl-3-methyl-piperazine

An In-Depth Guide to the LC-MS/MS Fragmentation Pattern of (R)-1-Isopropyl-3-methyl-piperazine Abstract This guide provides a comprehensive analysis of the expected electrospray ionization (ESI) tandem mass spectrometry...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the LC-MS/MS Fragmentation Pattern of (R)-1-Isopropyl-3-methyl-piperazine

Abstract

This guide provides a comprehensive analysis of the expected electrospray ionization (ESI) tandem mass spectrometry (LC-MS/MS) fragmentation pattern of (R)-1-Isopropyl-3-methyl-piperazine. As a member of the piperazine class, which forms the scaffold for numerous pharmaceuticals, understanding its mass spectral behavior is critical for structural elucidation, metabolite identification, and impurity profiling in drug development and forensic analysis.[1] This document moves beyond a simple recitation of data to explain the chemical principles governing the fragmentation pathways. We will detail a robust analytical methodology, predict the primary fragmentation routes based on established chemical principles for cyclic and N-alkylated amines, and present the data in a clear, actionable format for researchers and drug development professionals.

Analyte Overview: Structural & Physicochemical Rationale

(R)-1-Isopropyl-3-methyl-piperazine (Molecular Formula: C₈H₁₈N₂, Exact Monoisotopic Mass: 142.1470 Da) is a chiral, non-symmetrical dialkyl-substituted piperazine. Its structure consists of three key features that dictate its mass spectrometric behavior:

  • A Piperazine Core: A six-membered heterocyclic ring with two nitrogen atoms. This ring is susceptible to characteristic cleavage patterns.

  • Two Basic Nitrogen Atoms: The nitrogen atoms are readily protonated, making the molecule highly suitable for analysis by positive ion electrospray ionization (+ESI).

  • Two Different Alkyl Substituents: An N-isopropyl group and a C-methyl group. The nature and position of these groups create predictable cleavage points, primarily through alpha-cleavage.[2][3]

Given its basicity, the molecule will exist predominantly as a protonated species, [M+H]⁺, in the acidic mobile phases typically used for reversed-phase liquid chromatography.

A Validated LC-MS/MS Methodology

The protocol described below is designed to achieve robust chromatographic separation and efficient ionization, providing a self-validating system for generating reproducible fragmentation data.

Experimental Workflow Diagram

LCMS_Workflow cluster_prep Sample Preparation cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry cluster_data Data Analysis Prep Dissolve 1 mg/mL stock in 50:50 ACN:H₂O Dilute to 100 ng/mL working solution LC Inject 5 µL onto C18 Column Gradient Elution (Formic Acid Modifier) Prep->LC Injection MS1 Full Scan MS (m/z 50-500) Identify Precursor Ion [M+H]⁺ LC->MS1 Elution & Ionization (ESI+) MS2 Product Ion Scan (MS/MS) Isolate & Fragment Precursor Ion MS1->MS2 Precursor Selection DA Elucidate Fragmentation Pathways Compare with Predicted Spectra MS2->DA Data Acquisition

Caption: High-level experimental workflow for LC-MS/MS analysis.

Step-by-Step Protocol
  • Sample Preparation:

    • Prepare a 1 mg/mL stock solution of (R)-1-Isopropyl-3-methyl-piperazine in methanol.

    • Create a working solution of 100 ng/mL by diluting the stock solution in the initial mobile phase condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). The use of plastic vials is recommended to avoid metal adduct formation from glassware.[4][5]

  • Liquid Chromatography (LC) Conditions:

    • Rationale: A reversed-phase C18 column is chosen for good retention of the moderately polar analyte. A gradient elution ensures a sharp peak shape. Formic acid is a volatile mobile phase modifier that effectively promotes the formation of the [M+H]⁺ ion in the ESI source.[6]

    • Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 5% B to 95% B over 5 minutes.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40 °C.

    • Injection Volume: 5 µL.

  • Mass Spectrometry (MS) Conditions:

    • Rationale: Electrospray ionization in positive mode (ESI+) is selected due to the basic nature of the piperazine nitrogens. A full scan (MS1) is first performed to identify the precursor ion, followed by a targeted product ion scan (MS/MS) to generate the fragmentation spectrum.

    • Ionization Mode: ESI Positive.

    • Capillary Voltage: 3.5 kV.

    • Gas Temperature: 325 °C.

    • Drying Gas Flow: 8 L/min.

    • MS1 Scan Range: m/z 50 - 500.

    • MS/MS Experiment:

      • Precursor Ion: m/z 143.15 (corresponding to [C₈H₁₈N₂ + H]⁺).

      • Collision Energy (CE): Ramped from 10-40 eV to capture both low and high-energy fragments. Collision-induced dissociation (CID) is the fragmentation mechanism.

Elucidation of the Fragmentation Pattern

The Precursor Ion

In the ESI source, the analyte readily accepts a proton to form the protonated molecule [M+H]⁺.

  • Chemical Formula: [C₈H₁₉N₂]⁺

  • Calculated Monoisotopic m/z: 143.1548

While the protonated molecule is expected to be the base peak in the MS1 spectrum, analysts should also be aware of potential sodium [M+Na]⁺ (m/z 165.1368) or potassium [M+K]⁺ (m/z 181.1107) adducts, which are common artifacts in ESI-MS.[5][7]

Primary Fragmentation Pathways

Upon isolation and fragmentation (CID) of the m/z 143.15 precursor ion, several cleavage events are predicted based on the principles of amine fragmentation.[8] The most dominant pathway for amines is alpha-cleavage, which involves the breaking of a C-C bond adjacent to the nitrogen atom.[2][3] Ring cleavage is also a characteristic pathway for cyclic amines.[3][9]

Fragmentation_Pattern Precursor [M+H]⁺ m/z 143.15 (C₈H₁₉N₂)⁺ FragA Product Ion m/z 101.11 (C₅H₁₃N₂)⁺ Precursor->FragA α-Cleavage (Path A) FragB Product Ion m/z 87.09 (C₄H₁₁N₂)⁺ Precursor->FragB Ring Cleavage (Path B) FragC Product Ion m/z 70.08 (C₄H₈N)⁺ Precursor->FragC Ring Cleavage (Path C) FragD Product Ion m/z 58.07 (C₃H₈N)⁺ Precursor->FragD N-C Cleavage (Path D) LossA - C₃H₆ (Propene) Neutral Loss: 42.05 Da LossB - C₃H₆ (Propene) - CH₂ Neutral Loss: 56.06 Da LossC Ring Cleavage - C₄H₁₁N LossD Isopropyl Cation

Caption: Predicted major fragmentation pathways for protonated (R)-1-Isopropyl-3-methyl-piperazine.

  • Pathway A: Alpha-Cleavage and Loss of Propene (m/z 101.11)

    • Mechanism: This is predicted to be the most favorable and dominant fragmentation pathway. Alpha-cleavage involves the homolytic cleavage of the C-C bond adjacent to the N-isopropyl nitrogen. The largest alkyl substituent is preferentially lost.[2][3] This is followed by a hydrogen rearrangement and the loss of a neutral propene molecule (C₃H₆).

    • Product Ion: [C₅H₁₃N₂]⁺, m/z 101.1079. This ion represents the protonated 3-methyl-piperazine ring.

  • Pathway B: Ring Cleavage (m/z 87.09)

    • Mechanism: Cleavage of the C-N and C-C bonds within the piperazine ring is a common fragmentation route for this class of compounds.[9][10] This pathway often involves the loss of a portion of the ring structure along with its substituents. A plausible fragmentation leads to the formation of an ion at m/z 87.09.

    • Product Ion: [C₄H₁₁N₂]⁺, m/z 87.0922.

  • Pathway C: Further Ring Fragmentation (m/z 70.08)

    • Mechanism: This ion likely arises from further fragmentation of the piperazine ring structure. It represents a stable, resonance-delocalized fragment common to many piperazine derivatives.[9]

    • Product Ion: [C₄H₈N]⁺, m/z 70.0657.

  • Pathway D: Loss of the Isopropyl Group (m/z 58.07)

    • Mechanism: Direct cleavage of the N-C bond connecting the isopropyl group to the piperazine ring can occur, although it is generally less favored than alpha-cleavage. This would result in the formation of an isopropyl cation or a related fragment.

    • Product Ion: [C₃H₈N]⁺, m/z 58.0657, representing the protonated isopropylamine fragment.

Data Summary and Comparative Analysis

The expected fragmentation data is summarized below. In a real-world analysis, the relative abundance of these ions would be used to confirm the structure.

Precursor Ion (m/z)Proposed Product Ion (m/z)Proposed Neutral LossFragmentation Pathway DescriptionExpected Abundance
143.15101.11C₃H₆ (42.05 Da)Dominant: α-Cleavage at isopropyl group with H-rearrangementHigh
143.1587.09C₃H₆ + CH₂ (56.06 Da)Primary ring cleavageMedium
143.1570.08C₄H₁₁N (73.09 Da)Secondary ring cleavage, characteristic piperazine fragmentMedium to Low
143.1558.07C₅H₁₁N (85.09 Da)Cleavage of N-isopropyl bondLow
Comparison with Structural Isomers

The utility of this fragmentation pattern becomes clear when comparing it to potential isomers:

  • 1,4-di-substituted Isomer (e.g., 1-ethyl-4-ethyl-piperazine): This isomer would have the same molecular weight. However, its primary fragmentation would involve the loss of ethene (C₂H₄), leading to a major product ion at m/z 115, clearly distinguishing it from our target analyte.

  • Positional Isomer (e.g., (R)-1-Isopropyl-2-methyl-piperazine): While the major loss of propene would still occur, the relative abundances of the subsequent ring-cleavage products (like m/z 87 and 70) would likely differ due to the altered stability of the intermediate fragments, providing a potential avenue for differentiation.

Conclusion

The LC-MS/MS fragmentation of (R)-1-Isopropyl-3-methyl-piperazine is governed by predictable chemical principles, primarily alpha-cleavage and characteristic ring fissions. The dominant fragmentation pathway is the loss of neutral propene from the N-isopropyl group, yielding a highly abundant product ion at m/z 101.11. Secondary fragments resulting from ring cleavage provide additional confirmatory data points. This detailed guide provides a robust framework for the identification and characterization of this molecule, serving as a valuable resource for researchers in pharmaceutical development and analytical chemistry.

References

  • The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. (2020). LCGC. [Link]

  • Cappiello, A., et al. (2002). Electron ionization induced fragmentation of macrocyclic amines CnH2n−1NH2: Evidence for the rearrangement of aminocarbene radical cations and a comparison with long-chain esters. Journal of the American Society for Mass Spectrometry. [Link]

  • Chipok, K., et al. (2014). An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs. Analytical Methods. [Link]

  • Kruve, A. (2016). Dealing with Metal Adduct Ions in Electrospray: Part 1. LCGC North America. [Link]

  • Leito, I., et al. (2008). Adduct formation in electrospray ionization. Part 1: Common acidic pharmaceuticals. Journal of Mass Spectrometry. [Link]

  • Hafiz, K. M., et al. (2015). Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones. Journal of Chromatographic Science. [Link]

  • Wiley Science Solutions. (2023). Mass Spectra of Designer Drugs 2024. Wiley. [Link]

  • University of Arizona. Mass Spectrometry: Fragmentation. University of Arizona Chemistry Department. [Link]

  • Kruve, A., et al. (2017). Adduct Formation in ESI/MS by Mobile Phase Additives. Journal of the American Society for Mass Spectrometry. [Link]

  • ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs. [Link]

  • Hafiz, K. M., et al. (2015). Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones. PubMed. [Link]

  • Hafiz Abdel-Hay, K. M. (2012). Mass Spectral, Infrared and Chromatographic Studies on Designer Drugs of the Piperazine Class. Auburn University Electronic Theses and Dissertations. [Link]

  • Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. [Link]

  • Welz, A., et al. (2021). Mass spectra and major fragmentation patterns of piperazine designer drugs. ResearchGate. [Link]

  • Whitman College. GCMS Section 6.15 - Fragmentation of Amines. Whitman College Chemistry Department. [Link]

  • JoVE. (2023). Mass Spectrometry of Amines. Journal of Visualized Experiments. [Link]

  • ResearchGate. (2015). Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones. ResearchGate. [Link]

  • ResearchGate. (2012). Mass spectra of the trifluoroacetyl derivatives of the five piperazine compounds in this study. ResearchGate. [Link]

  • Chemistry Learning. (2022). Lec-32 || Mass fragmentation pattern of amines. YouTube. [Link]

  • NIST. (2023). Piperazine. NIST Chemistry WebBook. [Link]

  • eGyanKosh. (2022). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. [Link]

  • Niessen, W. M. A. (1998). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA. [Link]

  • Thomas, M. C., et al. (2005). RP-LC/MS/MS of 114 N-methylpiperazine amide-tagged GPEtn. ResearchGate. [Link]

  • Wrzosek, M., et al. (2023). Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP). MDPI. [Link]

Sources

Comparative

Analytical method development for (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride

Analytical Method Development for (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride: A Comparative Guide As a Senior Application Scientist, developing a robust analytical package for (R)-1-Isopropyl-3-methyl-piperazine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Analytical Method Development for (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride: A Comparative Guide

As a Senior Application Scientist, developing a robust analytical package for (R)-1-Isopropyl-3-methyl-piperazine dihydrochloride requires navigating a perfect storm of chromatographic challenges. This compound is highly polar, dibasic, lacks a conjugated π-system, and possesses a critical chiral center. Standard Reversed-Phase Liquid Chromatography (RPLC) with UV detection will inevitably fail: the highly polar dihydrochloride salt elutes in the void volume, and the absence of a chromophore renders it virtually invisible.

This guide objectively compares modern analytical alternatives, providing the mechanistic causality behind each technique and validated experimental protocols to ensure both chemical and enantiomeric purity.

The Analytical Strategy: Overcoming Polarity and Detection Limits

To accurately quantify this piperazine derivative, we must decouple retention from detection.

Workflow Target (R)-1-Isopropyl-3-methyl-piperazine 2HCl ChemPurity Chemical Purity & Assay Target->ChemPurity ChiralPurity Enantiomeric Purity Target->ChiralPurity Deriv Pre-column Deriv. + UV (Prone to Artifacts) ChemPurity->Deriv Legacy HILIC HILIC + CAD (Direct & Sensitive) ChemPurity->HILIC Modern HPLC Chiral HPLC (Polysaccharide CSP) ChiralPurity->HPLC Preparative/Analytical CE Capillary Electrophoresis (Sulfated β-CD) ChiralPurity->CE High Resolution

Fig 1. Analytical method selection workflow for chiral piperazine derivatives.

Chemical Purity: Comparison of Methodologies

Alternative 1: Pre-column Derivatization + RPLC-UV (Legacy) Historically, secondary amines were derivatized with reagents like Dansyl chloride or Benzoyl chloride to impart both hydrophobicity (for C18 retention) and a chromophore (for UV detection). Causality & Limitations: While effective for detection, derivatization is kinetically dependent, time-consuming, and prone to generating artifact peaks from unreacted reagents, compromising the accuracy of trace impurity profiling.

Alternative 2: Hydrophilic Interaction Liquid Chromatography (HILIC) + CAD (Recommended) HILIC is the premier choice for retaining highly polar dihydrochloride salts. The mechanism relies on the analyte partitioning into a water-rich layer immobilized on a polar stationary phase. Because the compound lacks a chromophore, we couple HILIC to a Charged Aerosol Detector (CAD). Causality & Limitations: CAD provides a universal, mass-based response for non-volatile analytes. However, piperazine derivatives can be semi-volatile. To prevent signal loss during the nebulization and desolvation stages of CAD, we must force the analyte into a low-volatility state. The addition of Trifluoroacetic Acid (TFA) to the mobile phase is strictly required; it forms a stable piperazinium trifluoroacetate salt, ensuring robust particle formation and highly sensitive detection[1].

Mechanism Step1 HILIC Retention (Aqueous Partitioning) Step2 TFA Salt Formation (Low Volatility) Step1->Step2 Step3 Nebulization & Desolvation Step2->Step3 Step4 Corona Discharge (Particle Charging) Step3->Step4 Step5 Electrometer (Mass-Based Signal) Step4->Step5

Fig 2. Mechanism of HILIC-CAD detection for highly polar, non-UV active piperazine salts.

Table 1: Performance Comparison for Chemical Purity
ParameterDerivatization + RPLC-UVIon-Pairing RPLC-MSHILIC-CAD (Recommended)
Sample Prep Time > 60 minutes< 5 minutes< 5 minutes
Retention Mechanism Hydrophobic (Post-reaction)Hydrophobic (Ion-pairing)Aqueous Partitioning
Limit of Detection (LOD) ~20 ng on-column~1 ng on-column~5 ng on-column[1]
Linearity ( R2 ) > 0.990> 0.995> 0.999
Primary Drawback Artifact generationMS source contaminationRequires precise CAD gas tuning

Enantiomeric Purity: Resolving the (R) and (S) Isomers

Assessing the enantiomeric excess (ee) of the (R)-isomer requires a chiral environment capable of distinguishing spatial arrangements.

Alternative 1: Chiral HPLC (Polysaccharide CSPs) Immobilized polysaccharide-based Chiral Stationary Phases (CSPs), such as cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC), are highly effective for piperazine derivatives[2]. The chiral recognition is driven by a combination of hydrogen bonding, dipole-dipole interactions, and inclusion within the chiral cavity of the polymer.

Alternative 2: Capillary Electrophoresis (CE) with Chiral Selectors CE utilizing sulfated β-cyclodextrin (S-β-CD) as a chiral selector in the background electrolyte offers an orthogonal approach. The separation is based on the differential inclusion complexation between the (R) and (S) enantiomers and the cyclodextrin cavity, coupled with their electrophoretic mobility[3].

Table 2: Chiral Separation Method Comparison
ParameterChiral HPLC (Polysaccharide CSP)Capillary Electrophoresis (S-β-CD)
Chiral Selector Immobilized Cellulose Derivative[2]Sulfated β-cyclodextrin[3]
Resolution ( Rs​ ) > 2.0> 3.0
Run Time ~15 - 20 minutes~8 - 12 minutes
Scalability Excellent (Preparative scale possible)Poor (Analytical only)
Solvent Consumption HighExtremely Low

Validated Experimental Protocols

The following protocols are designed as self-validating systems. If system suitability criteria are not met, the causality usually points to mobile phase preparation errors or column equilibration failures.

Protocol A: Chemical Purity via HILIC-CAD

Objective: Direct quantification of the piperazine core without derivatization.

  • Column Selection: ZIC-pHILIC (150 mm × 4.6 mm, 5 µm) or equivalent zwitterionic stationary phase.

  • Mobile Phase Preparation:

    • Mobile Phase A: Acetonitrile.

    • Mobile Phase B: 20 mM Ammonium Acetate in Water, adjusted to pH 5.8, containing 0.1% Trifluoroacetic Acid (TFA). Critical Step: The TFA is mandatory to form the low-volatility piperazinium salt required for CAD detection[1].

  • Gradient Program: Isocratic elution at 75% A / 25% B.

  • Flow Rate & Temperature: 0.8 mL/min; Column oven set to 30 °C.

  • Detector Settings (CAD): Evaporation temperature set to 35 °C; Nitrogen gas pressure at 35 psi; Data collection rate at 10 Hz.

  • System Suitability: Inject a 50 µg/mL standard. The piperazine peak must exhibit a tailing factor (Tf) < 1.5 and a Signal-to-Noise (S/N) ratio > 100.

Protocol B: Enantiomeric Purity via Chiral HPLC

Objective: Baseline resolution of (R) and (S) enantiomers.

  • Column Selection: Chiralpak IC (250 mm × 4.6 mm, 5 µm).

  • Mobile Phase Preparation: Hexane / Isopropanol / Diethylamine (DEA) (80:20:0.1 v/v/v). Critical Step: The basic additive (0.1% DEA) suppresses secondary interactions between the basic piperazine nitrogens and residual silanols on the silica support, preventing peak tailing[2].

  • Flow Rate & Temperature: 1.0 mL/min; Column oven set to 25 °C.

  • Detection: UV at 210 nm (Note: Sensitivity will be low due to the lack of a chromophore, requiring a high sample concentration of ~2-5 mg/mL).

  • Sample Diluent: Dissolve the sample directly in the mobile phase to prevent solvent-mismatch peak distortion.

  • System Suitability: The resolution ( Rs​ ) between the (R) and (S) peaks must be 1.5. Calculate enantiomeric excess (ee%) using the integrated peak areas: ee%=[(AreaR​−AreaS​)/(AreaR​+AreaS​)]×100 .

References

  • Niaei, N., Hassanpour, S., & Petr, J. "Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin." Electrophoresis, 45(17-18):1479-1486, 2024. URL:[Link]

  • Kou, D., et al. "Analysis of volatile bases by high performance liquid chromatography with aerosol-based detection." Journal of Chromatography A, 1232:228-234, 2012. URL:[Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.